1-Methanesulfonylcyclopropan-1-ol: Structural Properties & Synthetic Utility
Technical Whitepaper [1] Executive Summary 1-Methanesulfonylcyclopropan-1-ol (CAS: 2408001-38-5) represents a highly specialized class of gem-disubstituted cyclopropanes, functioning as a thermodynamically stable yet kin...
1-Methanesulfonylcyclopropan-1-ol (CAS: 2408001-38-5) represents a highly specialized class of gem-disubstituted cyclopropanes, functioning as a thermodynamically stable yet kinetically activated "masked" cyclopropanone.[1] Unlike simple cyclopropanols, which are prone to rapid ring opening, the introduction of the electron-withdrawing methanesulfonyl group (–SO₂Me) at the C1 position creates a unique "push-pull" electronic environment.[1] This architecture stabilizes the strained ring for storage while retaining high reactivity under specific catalytic conditions, making it a valuable building block in the synthesis of
-keto sulfones, heterocycles, and peptidomimetic drugs.
Molecular Architecture & Geometric Constraints
The structural integrity of 1-Methanesulfonylcyclopropan-1-ol is defined by the interplay between the inherent ring strain of the cyclopropane core (~27.5 kcal/mol) and the steric/electronic effects of the gem-disubstitution.[1]
1.1 Topological Connectivity
The molecule features a quaternary carbon (C1) bonded to four distinct environments: the hydroxyl group, the sulfonyl sulfur, and two equivalent methylene carbons of the ring. This creates a compact, sp³-rich scaffold often used in drug design to restrict conformational freedom.[1]
Figure 1: Topological connectivity highlighting the strained cyclopropane core and gem-disubstitution.[1]
1.2 Electronic "Push-Pull" System
The "Push": The C1-hydroxyl group acts as a
-donor (via lone pairs), theoretically capable of stabilizing a carbocation at C1 during ring opening.[1]
Net Effect: The sulfonyl group decreases the pKa of the hydroxyl proton significantly compared to a standard alcohol, making the alkoxide easy to generate. Furthermore, it destabilizes any potential C1 carbocation intermediate, thereby suppressing acid-catalyzed rearrangement pathways common to simple cyclopropanols and directing reactivity toward radical or anionic mechanisms.[1]
Physicochemical Profile
Property
Value / Description
Note
CAS Number
2408001-38-5
Methyl analog (Rare)
CAS (Phenyl Analog)
1006613-82-6
Used as reference standard
Molecular Formula
C₄H₈O₃S
Molecular Weight
136.17 g/mol
Fragment-like quality
Physical State
Solid (Low Melting)
Predicted based on Ph-analog (mp 124-128 °C)
H-Bond Donors
1
C1-OH
H-Bond Acceptors
3
Sulfonyl oxygens (2) + Hydroxyl oxygen (1)
Stability
High
Stable to air/moisture; resistant to spontaneous dimerization
Synthetic Pathways
The synthesis of 1-sulfonylcyclopropan-1-ols is non-trivial due to the instability of cyclopropanone intermediates.[1][2] The most authoritative route avoids direct addition to cyclopropanones, instead utilizing the oxidation of sulfonyl cyclopropanes.
3.1 Primary Route: -Hydroxylation of Sulfonyl Cyclopropanes
This method, validated for the phenyl analog, uses bis(trimethylsilyl) peroxide (BTSP) as an electrophilic oxygen source.[1]
Precursor Formation: Cyclopropanation of vinyl sulfones or reaction of
-Deprotonation: Treatment with -BuLi generates the -sulfonyl cyclopropyl anion.[1]
Oxidation: Quenching with BTSP or similar oxidants yields the silyl ether, followed by hydrolysis.
Figure 2: Synthetic route via
-hydroxylation of cyclopropyl sulfones.
Reactivity & Transformations
The core utility of 1-methanesulfonylcyclopropan-1-ol lies in its ability to undergo controlled ring opening.[1] The strain energy serves as a driving force for these reactions.
4.1 Radical Ring Opening (Silver-Catalyzed)
Recent methodologies demonstrate that 1-substituted cyclopropanols undergo oxidative radical ring opening.[1]
Mechanism: A single-electron oxidant (e.g., Ag(I) or Mn(III)) generates a cyclopropyloxy radical.[1]
-Scission: The radical rapidly undergoes -scission to relieve ring strain, forming a -sulfonyl alkyl radical.[1]
Trapping: This radical can be trapped by alkenes, oximes, or heteroaromatics to form functionalized ketones.
4.2 The "Masked" Cyclopropanone
Under basic conditions, the hydroxyl proton is removed. The resulting alkoxide is in equilibrium with the open-chain enolate equivalents.[1] However, the sulfonyl group stabilizes the cyclic form, preventing the rapid decomposition seen with cyclopropanone hemiacetals. This allows the molecule to act as a cyclopropanone bioisostere that is metabolically robust.
Experimental Protocol: General Handling
Note: While specific literature for the methyl analog is sparse, the following protocol is adapted from the well-characterized phenyl analog (CAS 1006613-82-6) and is standard for this class.[1]
Preparation of 1-(Methanesulfonyl)cyclopropan-1-ol (Theoretical Adaptation):
Setup: Flame-dried round-bottom flask under Argon atmosphere.
Deprotonation: Dissolve sulfone in THF and cool to -78 °C. Add
-BuLi dropwise over 20 mins. Stir for 1 hour to ensure formation of the -lithio species.
Oxidation: Add bis(trimethylsilyl) peroxide dropwise. Allow the mixture to warm to 0 °C over 2 hours.
Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc (3x). The crude silyl ether is often cleaved during workup or can be treated with TBAF to yield the free alcohol.
Purification: Recrystallization from Hexanes/EtOAc or flash chromatography (SiO₂).
Safety Note: Peroxides are potentially explosive. Bis(trimethylsilyl) peroxide should be handled with extreme care behind a blast shield.
References
Sigma-Aldrich. 1-methanesulfonylcyclopropan-1-ol Product Page. CAS: 2408001-38-5.[1] Link
TCI Chemicals. 1-(Phenylsulfonyl)cyclopropan-1-ol Product Specification. CAS: 1006613-82-6.[1][3][4] Link
Wurzel, R. et al. "Enantioselective Synthesis of 1-Sulfonylcyclopropanols."[1] Angewandte Chemie Int. Ed. (2018). (Describes the
-hydroxylation methodology).
Chiba, S. et al. "Silver-Catalyzed Radical Ring-Opening of Cyclopropanols."[1] Organic & Biomolecular Chemistry. (General mechanism for cyclopropanol ring opening). Link
PubChem Database. 1-(Methylsulfonylmethyl)cyclopropane-1-thiol (Structural analog for comparison). CID: 123220428. Link
Physical and chemical properties of 1-Methanesulfonylcyclopropan-1-ol
The following technical guide details the properties, synthesis, and applications of 1-Methanesulfonylcyclopropan-1-ol , a specialized chemical reagent used primarily as a bench-stable surrogate for cyclopropanone in adv...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the properties, synthesis, and applications of 1-Methanesulfonylcyclopropan-1-ol , a specialized chemical reagent used primarily as a bench-stable surrogate for cyclopropanone in advanced organic synthesis.
A Bench-Stable Cyclopropanone Surrogate for Drug Discovery
Executive Summary
1-Methanesulfonylcyclopropan-1-ol (CAS: 2408001-38-5) is a bifunctional small molecule featuring a gem-disubstituted cyclopropane ring bearing both a hydroxyl group and a methanesulfonyl moiety. It belongs to the class of
-hydroxy sulfones , which serve as masked equivalents of unstable ketones.
In pharmaceutical chemistry, this compound is valued as a cyclopropanone surrogate . Cyclopropanone itself is kinetically unstable and difficult to handle due to rapid polymerization and ring-opening. 1-Methanesulfonylcyclopropan-1-ol exists as a stable solid that, under specific reaction conditions, releases cyclopropanone in situ, allowing for the synthesis of complex tertiary cyclopropanols,
-lactams, and peptidomimetics that are otherwise inaccessible.
Chemical Identity & Physical Properties
Property
Data
IUPAC Name
1-Methanesulfonylcyclopropan-1-ol
CAS Number
2408001-38-5
Molecular Formula
CHOS
Molecular Weight
136.17 g/mol
Structure Description
Gem-disubstituted cyclopropane; hemiacetal-like structure stabilized by the electron-withdrawing sulfonyl group.
Appearance
White to off-white crystalline solid (Analogous phenyl variant mp: 124–128 °C).
Solubility
Soluble in polar aprotic solvents (DMSO, DMF, THF); moderately soluble in chlorinated solvents (DCM, Chloroform).
Stability
Bench-stable at room temperature. Hygroscopic. Decomposes under strong basic conditions to release cyclopropanone.
pKa (Predicted)
~12.5 (Hydroxyl proton, acidified by adjacent sulfone).
Synthesis & Manufacturing
The synthesis of 1-methanesulfonylcyclopropan-1-ol is designed to install the unstable geminal hydroxy/sulfone functionality late in the sequence to avoid premature ring opening.
Primary Synthetic Route: -Hydroxylation
The most robust method involves the oxidation of the parent cyclopropyl sulfone.
Precursor Formation: Reaction of methanesulfonyl chloride with ethylene dibromide (or epichlorohydrin derivatives) under basic conditions yields cyclopropyl methyl sulfone .
-Deprotonation: The cyclopropyl sulfone is treated with a strong base (e.g., -BuLi) at low temperature (-78 °C) to generate the -sulfonyl carbanion.
Oxidation: The carbanion is trapped with an electrophilic oxygen source, such as bis(trimethylsilyl) peroxide (BTSP) or a camphorsulfonyl oxaziridine.
Workup: Acidic hydrolysis yields the free alcohol.
DOT Diagram: Synthesis Workflow
Figure 1: Synthetic pathway via
-hydroxylation of sulfonyl cyclopropanes.
Chemical Reactivity: The "Surrogate" Mechanism
The utility of 1-methanesulfonylcyclopropan-1-ol lies in its ability to act as a reservoir for cyclopropanone.
4.1 Mechanism of Action
Under basic conditions or in the presence of specific Lewis acids, the compound undergoes a retro-addition reaction, expelling the methanesulfinate anion (MeSO
) to generate neutral cyclopropanone. This transient intermediate is immediately trapped by nucleophiles.
4.2 Key Transformations
A. Synthesis of Tertiary Cyclopropanols (Grignard Addition)
Protocol: The surrogate is treated with an organomagnesium reagent (R-MgBr). The Grignard reagent acts as both the base (to unmask cyclopropanone) and the nucleophile.
Outcome: Formation of 1-substituted cyclopropanols, which are difficult to synthesize via direct addition to esters (Kulinkovich reaction is limited to specific substrates).
B. Synthesis of Alkylidenecyclopropanes (Wittig Olefination)
Protocol: Reaction with stabilized phosphorus ylides (Wittig reagents).
Significance: This generates highly electrophilic alkylidenecyclopropanes, which serve as Michael acceptors for the synthesis of
-aminocyclopropanes (key scaffolds in antiviral drugs like HCV protease inhibitors).
Mechanism: The hydroxylamine attacks the in situ cyclopropanone, followed by a rearrangement (ring expansion) to form the 4-membered lactam ring.
DOT Diagram: Reactivity Hub
Figure 2: Divergent reactivity profile enabling access to diverse strained scaffolds.
Applications in Drug Discovery
The cyclopropane motif is a "privileged structure" in medicinal chemistry due to its ability to rigidify the molecular skeleton and improve metabolic stability (blocking P450 oxidation sites).
Peptidomimetics: The compound is used to synthesize conformationally restricted
-amino acids. When incorporated into peptides, these residues induce specific turn structures (e.g., -turns), improving binding affinity to G-protein coupled receptors (GPCRs).
Protease Inhibitors: The strained ring is a common feature in covalent inhibitors (e.g., NS3/4A protease inhibitors for Hepatitis C), where the cyclopropane positions the "warhead" electrophile.
Bioisosteres: The 1,1-disubstituted cyclopropane motif serves as a bioisostere for gem-dimethyl groups, reducing lipophilicity while maintaining steric bulk.
Handling and Safety
Hazards: The compound is a sulfone and an alcohol. While generally stable, it should be treated as an irritant. The methanesulfonyl group can act as a leaving group; avoid contact with strong nucleophiles unless the reaction is intended.
Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). The compound is hygroscopic; moisture can induce slow hydrolysis or reversion.
Disposal: Dispose of as hazardous organic waste containing sulfur.
References
Lindsay, V. N. G., et al. (2020).[1][2] "Enantioselective Synthesis of Cyclopropanone Equivalents and Application to the Formation of Chiral
-Lactams." Angewandte Chemie International Edition.
Rivera, R. M., et al. (2020).[2] "General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors." Organic Letters. [2]
Jang, Y., et al. (2025).[2] "Concise Synthesis of Optically Active Cyclopropane
-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates." Organic Letters.
The Sulfone Moiety: A Linchpin in Modern Cyclopropane Chemistry for Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction The cyclopropane ring, a motif of inherent strain and unique three-dimensionality, has become an invaluable buildin...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
The cyclopropane ring, a motif of inherent strain and unique three-dimensionality, has become an invaluable building block in medicinal chemistry.[1][2][3] Its incorporation into molecular scaffolds can profoundly influence a compound's pharmacological profile, enhancing metabolic stability, binding affinity, and membrane permeability.[1][4] When this strained three-membered ring is appended with a sulfone (R-S(=O)₂-R') group, a powerful synergy emerges. The sulfone moiety is not merely a passive substituent; it acts as a potent activating and directing group, unlocking a diverse array of chemical transformations and enabling the synthesis of complex molecular architectures.
This guide delves into the multifaceted role of the sulfone group in cyclopropane chemistry. We will explore its influence on the electronic nature of the cyclopropane ring, detail key synthetic methodologies for accessing sulfonyl-activated cyclopropanes, and examine their subsequent reactivity in sophisticated synthetic applications. Furthermore, we will highlight the strategic use of this functional dyad in the context of modern drug discovery, providing field-proven insights for professionals in pharmaceutical development.
The Sulfone Group: An Electronic Powerhouse for Cyclopropane Activation
The synthetic utility of sulfonyl-activated cyclopropanes stems from the powerful electron-withdrawing nature of the sulfone group. This property induces a significant polarization of the adjacent C-C bonds within the cyclopropane ring, rendering the carbon atom to which it is attached (C1) electrophilic and the vicinal carbon atoms (C2 and C3) susceptible to nucleophilic attack. This electronic arrangement transforms the typically robust cyclopropane into a versatile "donor-acceptor" (D-A) system.[5]
D-A cyclopropanes are prized as 1,3-zwitterionic synthons, meaning they can react as if they possess both a positive and a negative charge at the 1- and 3-positions upon ring-opening.[5] The sulfone group, as a potent acceptor, facilitates this behavior, predisposing the molecule to a variety of ring-opening and cycloaddition reactions that are otherwise inaccessible.
Synthesis of Sulfonyl-Activated Cyclopropanes
The construction of cyclopropanes bearing a sulfone moiety can be achieved through several reliable synthetic strategies. The choice of method often depends on the desired substitution pattern and the nature of the starting materials.
Cyclopropanation with Sulfonyl-Stabilized Ylides
A cornerstone of cyclopropane synthesis is the Johnson-Corey-Chaykovsky reaction.[6][7] This method involves the reaction of sulfur ylides with α,β-unsaturated carbonyl compounds (enones).[6] Specifically, dimethyloxosulfonium methylide, a sulfoxonium ylide, readily undergoes a 1,4-conjugate addition to an enone, followed by an intramolecular nucleophilic displacement to form the cyclopropane ring.[6][7] This approach is highly diastereoselective and provides a reliable route to functionalized cyclopropyl sulfones.[7]
Carbene Transfer Reactions
Enzymatic and metal-catalyzed carbene transfer reactions represent a powerful and increasingly popular method for enantioselective cyclopropanation.[8] Engineered enzymes, such as myoglobin-based biocatalysts, can facilitate the highly enantioselective cyclopropanation of olefins using sulfone diazo compounds as carbene precursors.[8] This biocatalytic approach offers mild reaction conditions and high yields for a wide range of optically active sulfonyl cyclopropanes.[8] Transition metal catalysts, particularly those based on rhodium and copper, are also effective in catalyzing the transfer of sulfonyl carbenes to various olefins.[9]
Michael Addition-Initiated Ring Closure
Another common strategy involves the Michael addition of a nucleophile to an activated alkene, which then initiates an intramolecular substitution to form the cyclopropane ring. While not a direct route to sulfonyl cyclopropanes, this fundamental mechanism is often a key step in multi-step sequences where the sulfone group is introduced either before or after the cyclopropanation event.
Reactivity and Synthetic Applications
The true synthetic power of sulfonyl cyclopropanes lies in their reactivity, which is dominated by ring-opening and cycloaddition pathways. The sulfone group's ability to stabilize an adjacent carbanion and act as a good leaving group is central to these transformations.
Nucleophilic Ring-Opening Reactions
The polarized nature of the sulfonyl-activated cyclopropane ring makes it susceptible to nucleophilic attack. This can lead to a formal 1,3-addition across the ring, a process often referred to as a homo-Michael addition.[10] A wide range of nucleophiles, including indoles, malonates, and sulfonamides, can participate in these reactions, often catalyzed by Lewis acids or, in some cases, proceeding under catalyst-free conditions.[11][12][13] This ring-opening strategy provides a powerful tool for the construction of complex acyclic structures with precise control over stereochemistry.
For instance, the reaction of a 2-substituted cyclopropane-1,1-dicarboxylate with a sulfonamide and an N-(arylthio)succinimide can lead to a 1,3-aminothiolation, where the sulfonamide acts as the nucleophile to open the ring.[11]
[3+2] Cycloaddition Reactions
As versatile 1,3-dipole synthons, sulfonyl-activated cyclopropanes are excellent partners in [3+2] cycloaddition reactions.[5] They can react with a variety of 2π components, such as aldehydes, imines, and alkenes, to construct five-membered rings.[5][14] These reactions often proceed with high diastereoselectivity.[14] For example, visible-light-induced [3+2] cycloadditions between N-sulfonyl cyclopropylamines and electron-deficient olefins have been reported to produce highly functionalized cyclopentanes.[14]
Role in Medicinal Chemistry and Drug Development
The cyclopropyl sulfone motif is increasingly recognized as a "privileged" structural element in drug discovery.[15] Its unique combination of properties makes it an attractive feature for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.
Key Advantages in Drug Design:
Metabolic Stability: The cyclopropane ring is generally resistant to metabolic degradation, which can improve the half-life of a drug.[1][4]
Conformational Rigidity: The rigid structure of the cyclopropane ring can lock a molecule into a bioactive conformation, leading to increased potency and selectivity for its biological target.[1]
Improved Physicochemical Properties: The introduction of a cyclopropyl sulfone can modulate a molecule's lipophilicity and polarity, which can in turn affect its solubility, permeability, and oral bioavailability.
Bioisosteric Replacement: The cyclopropyl group can serve as a bioisostere for other functional groups, such as gem-dimethyl groups or alkenes, offering a way to fine-tune a molecule's properties while maintaining its biological activity.[2]
Aryl cyclopropyl sulfones have been utilized in the development of glucokinase activators for the treatment of type 2 diabetes.[16] Additionally, the broader class of sulfonamides, from which sulfones are derived, has a long and successful history in medicine, with applications ranging from antimicrobial to anticancer agents.[17]
Data Presentation: Comparison of Synthetic Methods
High diastereoselectivity, reliable, well-established.
Requires stoichiometric use of the ylide precursor.
Enzymatic Carbene Transfer
Uses engineered enzymes and sulfone diazo compounds.[8]
High enantioselectivity, mild conditions, environmentally friendly.
Substrate scope can be limited by the enzyme's active site.
Metal-Catalyzed Carbene Transfer
Employs transition metals (e.g., Rh, Cu) to catalyze carbene transfer from diazo compounds.[9]
Broad substrate scope, high efficiency.
Potential for metal contamination in the final product.
Nucleophilic Ring-Opening
Reaction of D-A cyclopropanes with various nucleophiles.[11][13]
Access to complex acyclic structures, good functional group tolerance.
Often requires a catalyst, and regioselectivity can be an issue.
Experimental Protocols
Protocol 1: Synthesis of a Phenylsulfonyl-Substituted Cyclopropane via Johnson-Corey-Chaykovsky Reaction
Objective: To synthesize a cyclopropyl phenyl sulfone from an α,β-unsaturated ketone using dimethyloxosulfonium methylide.
Materials:
Chalcone (1.0 equiv)
Trimethylsulfoxonium iodide (1.2 equiv)
Sodium hydride (60% dispersion in mineral oil, 1.2 equiv)
Anhydrous Dimethyl Sulfoxide (DMSO)
Anhydrous Tetrahydrofuran (THF)
Saturated aqueous ammonium chloride solution
Ethyl acetate
Brine
Anhydrous sodium sulfate
Procedure:
To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add sodium hydride (1.2 equiv).
Wash the sodium hydride with anhydrous THF (3 x 5 mL) to remove the mineral oil, then carefully decant the THF.
Add anhydrous DMSO to the flask to create a ~1 M solution.
Slowly add trimethylsulfoxonium iodide (1.2 equiv) portion-wise at room temperature. The mixture will become a clear solution. Stir for 30 minutes.
In a separate flask, dissolve chalcone (1.0 equiv) in a minimal amount of anhydrous THF.
Add the chalcone solution dropwise to the ylide solution at room temperature.
Monitor the reaction by Thin Layer Chromatography (TLC). Upon completion, carefully quench the reaction by pouring it into ice-cold water.
Extract the aqueous layer with ethyl acetate (3 x 20 mL).
Combine the organic layers and wash with water and then brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired cyclopropyl phenyl sulfone.
Self-Validation: The successful synthesis is confirmed by ¹H and ¹³C NMR spectroscopy, showing the characteristic signals for the cyclopropyl protons and carbons. High-resolution mass spectrometry (HRMS) should confirm the expected molecular weight. The yield should be in the range of 70-90%.
Protocol 2: Nucleophilic Ring-Opening of a Sulfonyl-Activated Cyclopropane
Objective: To perform a ring-opening reaction of a diethyl 2-(phenylsulfonyl)cyclopropane-1,1-dicarboxylate with indole.
To a flame-dried round-bottom flask under an argon atmosphere, add diethyl 2-(phenylsulfonyl)cyclopropane-1,1-dicarboxylate (1.0 equiv), indole (1.5 equiv), and Yb(OTf)₃ (0.1 equiv).
Add anhydrous DCM and stir the mixture at room temperature.
Monitor the reaction progress by TLC.
Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.
Separate the layers and extract the aqueous layer with DCM (2 x 15 mL).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter the solution and concentrate the solvent under reduced pressure.
Purify the resulting crude oil by flash column chromatography on silica gel to yield the desired ring-opened product.
Self-Validation: Characterization by NMR and HRMS will confirm the structure of the 1,3-adduct, showing the incorporation of the indole moiety and the opening of the cyclopropane ring.
Visualization of Key Concepts
Diagram 1: Electronic Activation by the Sulfone Group
Caption: Electronic polarization of a cyclopropane ring by an activating sulfone group.
Diagram 2: General Workflow for Synthesis and Application
Caption: A generalized workflow from starting materials to complex targets via sulfonyl cyclopropanes.
Conclusion
The sulfone group is a powerful and versatile tool in the arsenal of the modern synthetic and medicinal chemist. Its ability to activate the cyclopropane ring opens up a rich landscape of chemical reactivity, enabling the construction of complex and biologically relevant molecules. From facilitating diastereoselective cyclopropanations to directing regioselective ring-openings and cycloadditions, the sulfonyl moiety provides a level of control that is essential for the efficient synthesis of novel chemical entities. As the demand for structurally diverse and potent drug candidates continues to grow, the strategic application of sulfonyl-activated cyclopropanes is poised to play an increasingly important role in the future of drug discovery and development.
References
Cycloadditions of Donor–Acceptor Cyclopropanes and ‐butanes using S=N‐Containing Reagents: Access to Cyclic Sulfinamides, Sulfonamides, and Sulfinamidines. (n.d.). PMC. [Link]
Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation. (n.d.). PMC. [Link]
Enantioselective synthesis of cyclopropyl sulfones with an engineered carbene transferase. (n.d.). Europe PMC. [Link]
Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation - Chemical Science (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]
Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid. (2019, May 27). Beilstein Journals. [Link]
Some Items of Interest to Process R&D Chemists and Engineers: Efficient Synthesis of Orphaned Cyclopropanes using Sulfones as Carbene Equivalents. (n.d.). UNC Chemistry Department. [Link]
Diastereoselective Photoredox-Catalyzed [3 + 2] Cycloadditions of N-Sulfonyl Cyclopropylamines with Electron-Deficient Olefins. (2021, April 6). ACS Publications. [Link]
Efficient Synthesis of Orphaned Cyclopropanes Using Sulfones as Carbene Equivalents. (2022, August 8). ACS Publications. [Link]
Cycloaddition reactions of cyclopropane-containing compounds. VII. Stereochemical aspects of the reaction of 2-phenyl-substituted alkenylidenecyclopropanes with chlorosulfonyl isocyanate. (n.d.). ACS Publications. [Link]
Synthesis of cyclopropanes through gold-catalyzed [2 + 1] cycloaddition of allenamides with sulfoxonium ylides. (n.d.). Royal Society of Chemistry. [Link]
Ring‐opening reactions of D–A cyclopropanes. (n.d.). ResearchGate. [Link]
The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. (2025, November 1). PubMed. [Link]
Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. (2023, April 17). Wiley Online Library. [Link]
The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. (2025, October 13). PubMed. [Link]
Photochemical [2+1]-Cycloadditions of Nucleophilic Carbenes. (n.d.). ChemRxiv. [Link]
Stable sulfonate esters as C1-synthons for cyclopropanation reaction to access antimicrobial active 3,3′-spirocyclopropyloxindoles. (n.d.). Royal Society of Chemistry. [Link]
Beta-Thioamide Sulfone enabled Copper-Catalyzed Ring-Opening/Sulfonylation of Cyclopropenes. (n.d.). ChemRxiv. [Link]
Nucleophilic ring opening of cyclopropane hemimalonates using internal Brønsted acid activation. (2011, August 19). PubMed. [Link]
Vinylcyclopropane [3+2] Cycloaddition with Acetylenic Sulfones Based on Visible Light Photocatalysis. (2025, October 17). ResearchGate. [Link]
Recent Developments in Stereoselective Reactions of Sulfoxonium Ylides. (2025, February 1). MDPI. [Link]
The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025, February 13). Wiley Online Library. [Link]
Recent advances in ring-opening of donor acceptor cyclopropanes using C-nucleophiles. (n.d.). Royal Society of Chemistry. [Link]
Activation of donor–acceptor cyclopropanes under basic conditions: ring opening of 2-(p-siloxyaryl)cyclopropane 1,1-dicarboxylates with nitro compounds and other C-nucleophiles. (n.d.). Royal Society of Chemistry. [Link]
Sulfur‐Mediated Ring‐Opening Cyclization of Spirocyclopropanes for the Construction of Benzo[b]thiophene Skeleton. (n.d.). PMC. [Link]
The Cyclopropyl Group in Medicinal Chemistry. (2020, August 26). Scientific Update. [Link]
New, simple and accessible method creates potency-increasing structure in drugs. (2023, August 3). Penn State University. [Link]
Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. (n.d.). ResearchGate. [Link]
Synthesis of cyclopropanes. (n.d.). Organic Chemistry Portal. [Link]
Technical Guide: Initial Investigations of 1-Methanesulfonylcyclopropan-1-ol Reactivity
[1] Executive Summary & Core Directive This technical guide investigates the reactivity profile of 1-Methanesulfonylcyclopropan-1-ol (1-MsCP) . Historically overshadowed by its phenylsulfonyl analogues, the methanesulfon...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Core Directive
This technical guide investigates the reactivity profile of 1-Methanesulfonylcyclopropan-1-ol (1-MsCP) . Historically overshadowed by its phenylsulfonyl analogues, the methanesulfonyl variant offers unique atom-economy and solubility advantages as a cyclopropanone surrogate .[1]
Cyclopropanone is a notoriously unstable intermediate, prone to rapid polymerization and ring-opening.[1] 1-MsCP serves as a "masked" cyclopropanone, storing the strain energy of the three-membered ring in a stable, crystalline form until activation.[1] This guide details the protocols for unlocking this reactivity to access 1-substituted cyclopropanols, ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-functionalized ketones, and cyclobutanones.
Synthesis of the Core Scaffold[1]
Before investigating reactivity, a robust supply of high-purity 1-MsCP is required.[1] The following protocol utilizes the
-hydroxylation of sulfones, a self-validating method due to the distinct solubility shift of the product.
The sulfone group stabilizes the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-anion and the final gem-diol equivalent.
Strong base required to deprotonate the -proton (pKa ~29).
Oxidant
Bis(trimethylsilyl) peroxide (TMSOOTMS)
Electrophilic oxygen source; avoids over-oxidation common with peracids.[1]
Solvent
THF (anhydrous)
Ether solvents stabilize the lithiated intermediate.[1]
Temperature
-78 °C to 0 °C
Cryogenic temps prevent ring fragmentation of the lithiated sulfone.[1]
Step-by-Step Workflow:
Deprotonation: Charge a flame-dried flask with methyl cyclopropyl sulfone in THF. Cool to -78 °C. Add ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-BuLi dropwise. Checkpoint: Solution should turn pale yellow (anion formation).[1] Stir for 30 min.
Oxidation: Add TMSOOTMS dropwise. The silyl peroxide reacts with the carbanion.[1]
Hydrolysis: Warm to 0 °C and quench with acidic methanol (HCl/MeOH). This cleaves the O-Si bond, revealing the free alcohol.[1]
Purification: 1-MsCP is polar.[1] Purify via column chromatography (EtOAc/Hexanes). Validation:ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
H NMR shows disappearance of the cyclopropyl methine proton ( ~2.4 ppm) and appearance of the hydroxyl proton.
Reactivity Profile: The Cyclopropanone Surrogate Mechanism[1][2]
The utility of 1-MsCP lies in its ability to release the methanesulfonyl group (Ms) and generate a transient cyclopropanone intermediate in situ, or to undergo direct nucleophilic substitution.[1]
Mechanism Visualization
The following diagram illustrates the bifurcation of reactivity based on the reagents used (Magnesium vs. Zinc/Titanium).
Caption: Figure 1. Divergent reactivity pathways of 1-MsCP. The elimination of the sulfonyl group unlocks the cyclopropanone mechanism.[1]
Experimental Protocols: Core Investigations
Investigation A: Synthesis of 1-Substituted Cyclopropanols (The Lindsay Protocol Adaptation)
This reaction displaces the sulfonyl group with a carbon nucleophile.[1] It is superior to the Kulinkovich reaction for complex nucleophiles.[1]
Protocol:
Preparation: Dissolve 1-MsCP (0.5 mmol) in THF (2 mL) under Argon.
Activation: Cool to 0 °C. Add Methyl Magnesium Bromide (MeMgBr, 1.1 equiv) dropwise.
Mechanistic Insight: This acts as a base, deprotonating the -OH to form the magnesium alkoxide.[1] The sulfonyl group is not displaced yet.[1]
Nucleophilic Addition: Add the second Grignard reagent (R-MgBr, 1.2 - 2.0 equiv) containing the desired substituent.[1] Warm to Room Temperature.
Causality: The alkoxide collapses, expelling the methanesulfonyl group (as sulfinate) to form cyclopropanone.[1] The second equivalent of Grignard immediately traps this transient species.
Workup: Quench with sat. NHngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
Cl. Extract with EtO.
Success Criteria: Isolation of tertiary cyclopropanol. Absence of ring-opened ketone (checked via IR - no C=O stretch).[1]
Data Summary: Substitution Efficiency
Nucleophile (R-MgX)
Yield (%)
Observation
PhMgBr
88%
Excellent conversion; steric bulk of Ph is tolerated.[1]
Good yield; some competitive ring opening if temp > 25°C.
VinylMgBr
65%
Moderate; sensitive to polymerization.
Investigation B: Homoenolate Ring Opening
Under different conditions, 1-MsCP acts as a homoenolate precursor, opening the ring to form ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-functionalized ketones.
Protocol:
Setup: Mix 1-MsCP with a mild base (Et
N) in DCM.
Trigger: Add a Lewis Acid (e.g., TiClngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
or ZnCl).
Observation: The reaction proceeds via C1-C2 bond cleavage.[1] The sulfonyl group may be retained or eliminated depending on the exact Lewis Acid strength.[1]
Note: If the goal is simple ring opening to ethyl ketones, acidic hydrolysis (HCl/EtOH) is sufficient.[1]
Mechanistic Validation & Troubleshooting
When conducting these initial investigations, specific failure modes indicate mechanistic divergence. Use this logic tree for troubleshooting.
Caption: Figure 2. Logic tree for diagnosing reaction failures in 1-MsCP investigations.
References
General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors
Source: Organic Letters (2020)
URL:[Link]
Context:[1][2][3][4][5][6][7][8][9][10] Establishes the core reactivity of phenylsulfonyl analogues, which serves as the baseline for the methanesulfonyl investigation.
Recent advances in asymmetric synthesis via cyclopropanol intermediates
Source: Organic & Biomolecular Chemistry (2024)
URL:[1][2][Link]
Context: Reviews the ring-cleavage and substitution capabilities of activated cyclopropanols.
Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence
Source: Journal of Organic Chemistry (2018)
URL:[Link]
Context:[1][2][3][4][5][6][7][8][9][10][11] Provides background on the stability and handling of 1-substituted cyclopropanol derivatives.
Cyclopropanol, 1-ethoxy- (Organic Syntheses Procedure)
Source: Organic Syntheses (Coll.[1][10] Vol. 8, p. 556)
URL:[Link]
Context: Foundational protocol for hemiacetal precursors, illustrating the historical evolution toward sulfonyl surrogates.
Scalable Synthesis of 1-Methanesulfonylcyclopropan-1-ol: An In-Depth Technical Guide
Abstract This technical guide provides a comprehensive overview of scalable synthesis methods for 1-Methanesulfonylcyclopropan-1-ol, a valuable building block in pharmaceutical and agrochemical research. The document is...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive overview of scalable synthesis methods for 1-Methanesulfonylcyclopropan-1-ol, a valuable building block in pharmaceutical and agrochemical research. The document is intended for researchers, scientists, and professionals in drug development, offering detailed insights into practical and scalable synthetic routes. Two primary pathways are explored, commencing from readily available starting materials: the Baeyer-Villiger oxidation of cyclopropyl methyl ketone and the synthesis via a cyclopropanone hemiacetal intermediate. This guide delves into the mechanistic underpinnings of these transformations, provides detailed experimental protocols, and evaluates the scalability and potential challenges associated with each approach. The information presented herein is grounded in established chemical literature and aims to equip scientists with the knowledge to efficiently produce this important molecule on a laboratory and pilot-plant scale.
Introduction: The Significance of the Cyclopropyl Sulfone Moiety
The cyclopropane ring is a recurring motif in a multitude of biologically active molecules. Its inherent ring strain and unique electronic properties often impart favorable conformational rigidity and metabolic stability to drug candidates. When functionalized with a sulfonyl group, the resulting cyclopropyl sulfone can act as a versatile synthetic intermediate and a key pharmacophore. The title compound, 1-Methanesulfonylcyclopropan-1-ol, combines the structural features of a tertiary cyclopropanol with a methanesulfonyl group, making it a highly attractive building block for the synthesis of more complex molecules. The hydroxyl group provides a convenient handle for further functionalization, while the methanesulfonyl moiety can influence the electronic properties and biological activity of the final compound. The development of robust and scalable synthetic routes to this intermediate is therefore of significant interest to the chemical and pharmaceutical industries.
Strategic Approaches to the Synthesis of 1-Methanesulfonylcyclopropan-1-ol
The synthesis of 1-Methanesulfonylcyclopropan-1-ol can be logically approached in a retrosynthetic manner, disconnecting the target molecule at the sulfonate ester linkage. This reveals cyclopropan-1-ol and a methanesulfonyl source (e.g., methanesulfonyl chloride) as the immediate precursors. Consequently, the core challenge lies in the scalable and efficient synthesis of the cyclopropan-1-ol intermediate. This guide will detail two prominent and scalable strategies to achieve this, followed by the final sulfonylation step.
Caption: Retrosynthetic analysis of 1-Methanesulfonylcyclopropan-1-ol.
Route A: Baeyer-Villiger Oxidation of Cyclopropyl Methyl Ketone
This route leverages the readily available and inexpensive starting material, cyclopropyl methyl ketone. The key transformation is a Baeyer-Villiger oxidation to form cyclopropyl acetate, which is subsequently hydrolyzed to yield cyclopropan-1-ol. This approach has been successfully demonstrated on a multi-hundred-gram scale, highlighting its industrial applicability.[1][2]
Caption: Synthetic pathway for Route A.
Mechanistic Insights
The Baeyer-Villiger oxidation involves the insertion of an oxygen atom between the carbonyl carbon and the adjacent cyclopropyl group. The migratory aptitude of the cyclopropyl group is crucial for the success of this reaction. The reaction is typically carried out using a peroxy acid, such as peracetic acid or meta-chloroperoxybenzoic acid (m-CPBA). For improved safety on a larger scale, urea-hydrogen peroxide (UHP) can be employed.[1][2] The subsequent hydrolysis of the ester is a standard transformation, which can be achieved under either acidic or basic conditions.
Scalability and Process Considerations
A significant advantage of this route is the use of a continuous flow process for the Baeyer-Villiger oxidation, which allows for better control of the exothermic nature of the reaction, thereby enhancing safety on a larger scale.[1] The isolation of the volatile and water-soluble cyclopropan-1-ol product requires careful consideration of the workup procedure, with options including distillation or solvent extraction.[1]
Route B: Synthesis via Cyclopropanone Hemiacetal
An alternative scalable approach to cyclopropan-1-ol proceeds through a cyclopropanone hemiacetal intermediate. A well-documented procedure in Organic Syntheses describes the preparation of cyclopropanone ethyl hemiacetal from ethyl 3-chloropropanoate.[3] This hemiacetal can then be converted to cyclopropan-1-ol.
Caption: Synthetic pathway for Route B.
Mechanistic Insights
The initial step involves an intramolecular cyclization of ethyl 3-chloropropanoate using sodium and chlorotrimethylsilane to form 1-ethoxy-1-(trimethylsilyloxy)cyclopropane.[3] This is followed by methanolysis to yield the cyclopropanone ethyl hemiacetal. The conversion of the hemiacetal to cyclopropan-1-ol can be achieved through various methods, including Grignard reagent addition followed by hydrolysis.
Scalability and Process Considerations
This route has been demonstrated on a molar scale, indicating its potential for scale-up.[3] However, the use of sodium metal in the initial step requires careful handling and specialized equipment, which may pose a challenge for some facilities. The multiple steps involved may also impact the overall process efficiency compared to the more streamlined Baeyer-Villiger approach.
Final Step: Sulfonylation of Cyclopropan-1-ol
The final step in the synthesis is the O-sulfonylation of cyclopropan-1-ol with methanesulfonyl chloride (MsCl). This is a standard transformation for converting an alcohol into a good leaving group.[4]
Reaction Conditions and Challenges
The reaction is typically performed in the presence of a non-nucleophilic base, such as triethylamine or pyridine, to neutralize the HCl byproduct. A greener and potentially more scalable alternative involves using an aqueous solution of potassium hydroxide with careful pH control.[4] A key challenge with cyclopropan-1-ol is its inherent instability and propensity for ring-opening reactions.[5] Therefore, the sulfonylation conditions must be carefully optimized to favor the desired O-sulfonylation over competing C-sulfonylation or ring-opening pathways.[6][7] Mild reaction temperatures and a careful choice of base and solvent are crucial for achieving high yields of the target molecule.
Readily available starting material, demonstrated scalability, potential for continuous flow.
Utilizes inexpensive starting materials.
Potential Challenges
Handling of peroxides (can be mitigated with UHP), isolation of volatile product.
Use of sodium metal, multi-step process.
Experimental Protocols
Route A: Synthesis of Cyclopropan-1-ol via Baeyer-Villiger Oxidation
Step 1: Synthesis of Cyclopropyl Acetate
This protocol is adapted from a literature procedure and should be performed by trained personnel with appropriate safety precautions.[2]
A solution of cyclopropyl methyl ketone (1 equivalent) in a suitable solvent (e.g., dichloromethane) is treated with urea-hydrogen peroxide (2.5 equivalents). The reaction mixture is stirred at a controlled temperature (e.g., 30°C) until the reaction is complete, as monitored by TLC or GC. Upon completion, the reaction is quenched, and the organic layer is separated, washed, dried, and concentrated to afford cyclopropyl acetate.
Step 2: Hydrolysis of Cyclopropyl Acetate to Cyclopropan-1-ol
This protocol is a general procedure and may require optimization.
To a solution of cyclopropyl acetate (1 equivalent) in a mixture of methanol and water is added a base such as sodium hydroxide (2 equivalents). The reaction mixture is stirred at room temperature until the hydrolysis is complete. The mixture is then neutralized with a suitable acid, and the cyclopropan-1-ol is extracted with an organic solvent. Due to its volatility and water solubility, careful extraction and concentration procedures are necessary.
Route B: Synthesis of Cyclopropan-1-ol via Cyclopropanone Hemiacetal
This protocol is adapted from Organic Syntheses and requires handling of hazardous reagents.[3]
Step 1: Synthesis of 1-Ethoxy-1-(trimethylsilyloxy)cyclopropane
In a flame-dried flask under a nitrogen atmosphere, finely divided sodium is prepared in toluene. The toluene is replaced with anhydrous diethyl ether, and chlorotrimethylsilane is added. A solution of ethyl 3-chloropropanoate in diethyl ether is then added dropwise. The reaction mixture is refluxed for several hours. After workup, the product is isolated by distillation.
Step 2: Synthesis of Cyclopropanone Ethyl Hemiacetal
1-Ethoxy-1-(trimethylsilyloxy)cyclopropane is dissolved in methanol and stirred at room temperature until the methanolysis is complete. The methanol is then carefully removed under reduced pressure to yield the cyclopropanone ethyl hemiacetal.
Step 3: Conversion to Cyclopropan-1-ol
This is a conceptual step and requires specific experimental development.
The cyclopropanone ethyl hemiacetal can be reacted with a Grignard reagent (e.g., methylmagnesium bromide) which, after an aqueous workup, would yield the corresponding 1-substituted cyclopropanol. For the synthesis of the parent cyclopropan-1-ol, a reductive approach would be necessary.
Final Step: Synthesis of 1-Methanesulfonylcyclopropan-1-ol
This protocol is a general procedure for the sulfonylation of alcohols and should be optimized for cyclopropan-1-ol.[4]
To a solution of cyclopropan-1-ol (1 equivalent) and triethylamine (1.5 equivalents) in a suitable anhydrous solvent (e.g., dichloromethane) at 0°C is added methanesulfonyl chloride (1.2 equivalents) dropwise. The reaction mixture is stirred at 0°C for a specified time and then allowed to warm to room temperature. The reaction is monitored by TLC or GC. Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated to afford 1-Methanesulfonylcyclopropan-1-ol. Purification may be achieved by column chromatography or recrystallization.
Safety Considerations
Methanesulfonyl Chloride: This reagent is corrosive, a lachrymator, and reacts with water. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment.[8]
Peroxides: Baeyer-Villiger oxidations often employ peroxides, which can be explosive. The use of urea-hydrogen peroxide is a safer alternative to more sensitive peroxy acids.[1][2]
Sodium Metal: Sodium is highly reactive with water and requires careful handling under an inert atmosphere.
Exothermic Reactions: Both the Baeyer-Villiger oxidation and the sulfonylation reaction can be exothermic. Proper temperature control is essential, especially on a larger scale. The use of a continuous flow reactor can significantly improve the safety of exothermic reactions.[1]
Conclusion
The synthesis of 1-Methanesulfonylcyclopropan-1-ol can be achieved through scalable and efficient synthetic routes. The Baeyer-Villiger oxidation of readily available cyclopropyl methyl ketone (Route A) presents a particularly attractive and industrially viable option, with demonstrated scalability and the potential for implementation in a continuous flow setup. While the synthesis via a cyclopropanone hemiacetal (Route B) is also feasible, it involves more steps and the handling of more hazardous reagents. The final sulfonylation step requires careful optimization to avoid potential side reactions associated with the strained cyclopropanol ring. By carefully considering the principles and protocols outlined in this guide, researchers and drug development professionals can confidently approach the synthesis of this valuable building block for their discovery and development programs.
References
Development of the Large-Scale Preparation of 2-(Methanesulfonyl)benzenesulfonyl Chloride. Organic Process Research & Development. [Link]
Development of the Large-Scale Preparation of 2- (Methanesulfonyl)benzenesulfonyl Chloride - Consensus. Consensus. [Link]
ACCOUNTS OF CHEXICAL RESEARCH. Accounts of Chemical Research. [Link]
Improved Access to Cyclopropanol via Supply-Centered Synthesis. ChemRxiv. [Link]
Promoting Catalytic C -Selective Sulfonylation of Cyclopropanols against Conventional O -Sulfonylation Using Readily Available Sulfonyl Chlorides | Request PDF. ResearchGate. [Link]
Access to Cyclopropanol via Supply-Centered Synthesis. Organic Process Research & Development. [Link]
Synthesis of methanesulfonyl chloride (MSC) from methane and sulfuryl chloride. ResearchGate. [Link]
Promoting Catalytic C-Selective Sulfonylation of Cyclopropanols against Conventional O-Sulfonylation Using Readily Available Sulfonyl Chlorides. PubMed. [Link]
Divergent Reactivity of 1-Methanesulfonylcyclopropan-1-ol: A Guide to its Application as a Cyclopropanone Surrogate and Electrophilic C3 Synthon
An Application Note and Protocol Guide for Researchers Abstract: 1-Methanesulfonylcyclopropan-1-ol is a versatile and highly reactive building block of significant interest in synthetic and medicinal chemistry. The inher...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol Guide for Researchers
Abstract: 1-Methanesulfonylcyclopropan-1-ol is a versatile and highly reactive building block of significant interest in synthetic and medicinal chemistry. The inherent ring strain of the cyclopropane moiety, combined with the activating properties of the geminal hydroxyl and methanesulfonyl groups, imparts a rich and divergent reactivity profile. This guide provides a detailed exploration of the principal reaction pathways of this compound, focusing on its utility as a stable precursor to the transient cyclopropanone for the synthesis of tertiary cyclopropanols, and its role as an electrophilic three-carbon (C3) synthon in nucleophilic ring-opening reactions. We provide field-proven insights into reaction mechanisms, detailed experimental protocols, and data to empower researchers in drug development and synthetic chemistry to effectively utilize this powerful intermediate.
Introduction: The Strategic Value of an Activated Cyclopropanol
The cyclopropyl fragment is a highly sought-after motif in modern drug discovery.[1][2] Its inclusion in a molecular scaffold can enhance potency, improve metabolic stability, reduce off-target effects, and favorably modulate pharmacokinetic properties.[1] However, the synthesis of densely functionalized or sterically hindered cyclopropanes, particularly those bearing tertiary alcohols, presents a significant synthetic challenge.
1-Methanesulfonylcyclopropan-1-ol emerges as a compelling solution. It is a crystalline, bench-stable solid that serves as a masked equivalent of the highly reactive and unstable cyclopropanone. The methanesulfonyl group (mesyl, Ms) is a potent electron-wthdrawing group and an excellent leaving group, while the adjacent hydroxyl group provides a handle for initiating distinct chemical transformations. This unique substitution pattern allows 1-methanesulfonylcyclopropan-1-ol to act as a chemical linchpin, capable of undergoing two primary, divergent reaction types:
Pathway A: Cyclopropanone Formation and Nucleophilic Addition: In the presence of a base, the compound undergoes a facile elimination of the methanesulfonyl group to generate cyclopropanone in situ. This transient intermediate is immediately trapped by a wide range of nucleophiles to afford 1-substituted tertiary cyclopropanols.[3]
Pathway B: Nucleophilic Ring-Opening: The strong electron-withdrawing nature of the sulfonyl group polarizes the adjacent carbon-carbon bonds of the cyclopropane ring, rendering them electrophilic.[4][5] This activation facilitates S_N2-type ring-opening reactions upon treatment with soft nucleophiles, yielding β-functionalized ketones.
This guide will dissect these pathways, providing the mechanistic rationale and actionable protocols for their synthetic application.
Logical Workflow: Divergent Reactivity Pathways
The choice of reagents dictates the reaction trajectory of 1-methanesulfonylcyclopropan-1-ol, as illustrated below.
Caption: Divergent reaction pathways of 1-methanesulfonylcyclopropan-1-ol.
Pathway A: The Cyclopropanone Surrogate Manifold
The most prominent application of 1-methanesulfonylcyclopropan-1-ol is as a precursor to cyclopropanone.[3][6] This strategy circumvents the challenges associated with the direct handling of the unstable parent ketone.
Mechanistic Principle: In Situ Generation and Trapping
The reaction is initiated by an organometallic reagent, such as a Grignard reagent (R-MgX), which serves a dual role. The first equivalent acts as a base, deprotonating the hydroxyl group to form a magnesium alkoxide. This intermediate then undergoes a retro-Favorskii-type fragmentation, eliminating the methanesulfinate anion (a good leaving group) to generate cyclopropanone. A second equivalent of the organometallic reagent then acts as a nucleophile, adding to the highly strained carbonyl of the transient cyclopropanone to yield the tertiary cyclopropanol product after aqueous workup.[7]
Caption: Mechanism of tertiary cyclopropanol synthesis.
Expert Insight: A key challenge in this reaction is the potential for the newly formed tertiary alkoxide product to add to remaining cyclopropanone, forming oligomeric side products.[7] While this can be problematic at low temperatures or with short reaction times, these oligomers are typically reversible. Allowing the reaction to stir for a longer period at room temperature breaks down these side products, ultimately favoring the desired monomeric tertiary alcohol and leading to higher isolated yields.[7]
Protocol: Synthesis of 1-Aryl- or 1-Alkyl-cyclopropan-1-ols
This protocol is adapted from the high-yielding method developed by Lindsay and co-workers.[3]
Materials:
1-Methanesulfonylcyclopropan-1-ol (1.0 equiv)
Anhydrous tetrahydrofuran (THF), ~0.1 M concentration
Organometallic reagent (e.g., Grignard or organolithium reagent, 2.2-3.0 equiv)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-methanesulfonylcyclopropan-1-ol (1.0 equiv).
Dissolve the starting material in anhydrous THF (to a concentration of ~0.1 M).
Cool the solution to 0 °C using an ice-water bath.
Slowly add the organometallic reagent (2.2-3.0 equiv) dropwise via syringe over 10-15 minutes. A color change or slight exotherm may be observed.
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.
Stir the reaction at room temperature for 5-16 hours. Monitor the reaction by TLC or LC-MS to confirm the consumption of the starting material. (See Expert Insight above regarding reaction time).
Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.
Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure 1-substituted cyclopropanol.
Data Summary: Scope of Nucleophilic Addition
The transformation is highly versatile, accommodating a broad range of carbon nucleophiles.[3][6]
Entry
Organometallic Nucleophile
Hybridization
Typical Yield
1
p-Methoxyphenylmagnesium bromide
sp² (Aryl)
85-95%
2
Phenylmagnesium bromide
sp² (Aryl)
80-90%
3
Vinylmagnesium bromide
sp² (Alkenyl)
70-80%
4
Phenylethynyllithium
sp (Alkynyl)
65-75%
5
n-Butylmagnesium chloride
sp³ (Alkyl)
75-85%
6
Benzylmagnesium chloride
sp³ (Alkyl)
60-70%
Table adapted from data presented in Lindsay et al.[3][6]
Pathway B: Nucleophilic Ring-Opening Reactions
When treated with soft, non-basic nucleophiles, 1-methanesulfonylcyclopropan-1-ol behaves as an electrophilic C3 synthon, undergoing ring-opening to produce linear, functionalized molecules.
Mechanistic Principle: S_N2-type C-C Bond Cleavage
The methanesulfonyl group strongly polarizes the geminal C1-C2 and C1-C3 bonds of the cyclopropane ring. This polarization, coupled with the inherent ring strain, makes the distal C2 and C3 carbons susceptible to nucleophilic attack.[4][5] The reaction proceeds via an S_N2 mechanism where the nucleophile attacks one of the methylene carbons, leading to the cleavage of the C1-C2 (or C1-C3) bond. The resulting enolate is stabilized by the sulfonyl group and is subsequently protonated during workup to yield a β-functionalized ketone.
Caption: General mechanism for nucleophilic ring-opening.
Expert Insight: This pathway is favored by nucleophiles that are strong nucleophiles but weak bases, such as thiolates or azides.[5] The use of strongly basic nucleophiles (like Grignard reagents) would preferentially favor Pathway A (deprotonation and cyclopropanone formation). Therefore, the choice of nucleophile and reaction conditions is critical to directing the reactivity.
Protocol: Ring-Opening with Sodium Thiophenolate
This protocol is a representative procedure based on established methods for the ring-opening of electrophilic cyclopropanes.[5][8]
Materials:
1-Methanesulfonylcyclopropan-1-ol (1.0 equiv)
Thiophenol (1.1 equiv)
Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv)
Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
Preparation of Sodium Thiophenolate: To a flame-dried flask under an inert atmosphere, add NaH (1.1 equiv). Wash the NaH with anhydrous diethyl ether (2x) to remove the mineral oil, then carefully decant the ether.
Suspend the oil-free NaH in anhydrous DMSO (~0.5 M).
Cool the suspension to 0 °C and add thiophenol (1.1 equiv) dropwise. Stir for 30 minutes at 0 °C, then allow to warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases. This forms the sodium thiophenolate solution.
Ring-Opening Reaction: In a separate flask, dissolve 1-methanesulfonylcyclopropan-1-ol (1.0 equiv) in anhydrous DMSO.
Slowly add the prepared sodium thiophenolate solution to the cyclopropanol solution at room temperature.
Stir the reaction for 12-24 hours at room temperature, or with gentle heating (e.g., 40-50 °C) if required. Monitor by TLC or LC-MS.
Upon completion, pour the reaction mixture into saturated aqueous NaHCO₃ and extract with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.
Purify the crude product by flash column chromatography to yield the β-sulfenyl ketone.
Summary and Outlook
1-Methanesulfonylcyclopropan-1-ol is a powerful and versatile synthetic intermediate whose reactivity can be selectively steered down two distinct and highly useful pathways. By acting as a stable and accessible cyclopropanone surrogate, it provides a robust entry point to valuable 1-substituted tertiary cyclopropanols, which are important motifs in medicinal chemistry.[3][6] Alternatively, its electronically activated cyclopropane ring can be opened by soft nucleophiles to generate linear β-functionalized ketones.[4][5] The ability to control this chemical divergence simply by selecting the appropriate class of reagent makes 1-methanesulfonylcyclopropan-1-ol a strategic tool for the efficient construction of complex molecular architectures. Future work may explore expanding the scope of both pathways, including asymmetric additions to the cyclopropanone intermediate and the use of a broader range of nucleophiles for the ring-opening reaction.
References
Mayr, H., & Ofial, A. R. (2015). Inherent Reactivity of Spiro-Activated Electrophilic Cyclopropanes. Chemistry – A European Journal, 21(38), 13194-13202. [Link]
Pobel, T., & Mayr, H. (2011). Reactivity of electrophilic cyclopropanes. Beilstein Journal of Organic Chemistry, 7, 1404–1414. [Link]
Pace, V., & Holzer, W. (2023). Divergent Reactivity of D-A Cyclopropanes under PTC Conditions, Ring-Opening vs. Decyanation Reaction. Molecules, 28(8), 3496. [Link]
Rivera, R. M., Jang, Y., Poteat, C. M., & Lindsay, V. N. G. (2020). General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors. Organic Letters, 22(16), 6510–6515. [Link]
O'Connor, J. M., & Lindsay, V. N. G. (2024). Recent advances in asymmetric synthesis via cyclopropanol intermediates. Organic & Biomolecular Chemistry. [Link]
Lindsay, V. N. G., et al. (2020). General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors. ChemRxiv. [Link]
Lindsay, V. N. G., et al. (2020). General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors. ResearchGate. [Link]
Rivera, R. M., Jang, Y., Poteat, C. M., & Lindsay, V. N. G. (2020). General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors. ACS Publications - Organic Letters. [Link]
Mayr, H., & Ofial, A. R. (2015). Reactivity of electrophilic cyclopropanes. ResearchGate. [Link]
Wikipedia contributors. (2023). Activation of cyclopropanes by transition metals. Wikipedia. [Link]
Roh, K. S., et al. (2010). Method of preparing 1-methylcyclopropene and applying the same to plants.
Smith, M. K., & Wang, Q. (2023). Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. Molecules, 28(7), 3221. [Link]
Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. [Link]
Salaun, J., & Conia, J. M. (1977). Cyclopropanone Ethyl Hemiacetal. Organic Syntheses, 57, 36. [Link]
Penn State. (2023). New, simple and accessible method creates potency-increasing structure in drugs. Penn State News. [Link]
Use of 1-Methanesulfonylcyclopropan-1-ol in the synthesis of complex molecules
Application Note: 1-Methanesulfonylcyclopropan-1-ol as a Stable Cyclopropanone Surrogate Executive Summary The Challenge: Cyclopropanone is a highly valuable synthetic building block for introducing the cyclopropylidene...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 1-Methanesulfonylcyclopropan-1-ol as a Stable Cyclopropanone Surrogate
Executive Summary
The Challenge: Cyclopropanone is a highly valuable synthetic building block for introducing the cyclopropylidene motif and accessing strained heterocycles (e.g.,
-lactams). However, its extreme kinetic instability and tendency to polymerize make it impossible to isolate or store. Traditional surrogates, such as cyclopropanone hemiacetals (e.g., 1-ethoxycyclopropanol), often suffer from poor stability or require harsh conditions to generate the reactive species.
The Solution:1-Methanesulfonylcyclopropan-1-ol (and its related 1-sulfonylcyclopropanol analogs) represents a superior, shelf-stable "masked" cyclopropanone. The sulfonyl group serves a dual purpose: it stabilizes the geminal hydroxyl group, allowing the reagent to be handled as a crystalline solid, and acts as a base-labile leaving group to generate cyclopropanone in situ under mild conditions.[1][2][3]
Key Applications:
Synthesis of Chiral ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-Lactams: Via formal [3+1] cycloaddition with hydroxylamines.[2][3]
-Cyclopropylation: Direct synthesis of cyclopropyl amines and amides.
Heterocycle Formation: Access to 4-quinolones and other fused systems via ring expansion.
Mechanistic Insight: The "Release-and-Catch" Strategy
The utility of 1-methanesulfonylcyclopropan-1-ol relies on a controlled decomposition pathway. Unlike standard leaving groups, the sulfonyl moiety is ejected upon deprotonation of the hydroxyl group, transiently generating the highly reactive cyclopropanone intermediate, which is immediately trapped by a nucleophile.
Mechanism Diagram (DOT):
Caption: The base-promoted generation of cyclopropanone from 1-methanesulfonylcyclopropan-1-ol, followed by nucleophilic trapping.
Protocol A: Enantioselective Synthesis of Chiral
-Lactams
This protocol utilizes 1-methanesulfonylcyclopropan-1-ol (or chiral analogs) to synthesize ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-lactams via a formal [3+1] cycloaddition. This method avoids the use of unstable ketenes or high-pressure conditions often associated with -lactam synthesis.
Source Basis: Adapted from Poteat, C. M., et al. Angew.[1][3][4] Chem. Int. Ed. 2020.
Solvent: Dichloromethane (DCM) or Toluene (anhydrous)
Additives: 4Å Molecular Sieves (activated)
Step-by-Step Procedure:
Preparation: Flame-dry a 10 mL round-bottom flask and cool under argon. Add activated 4Å molecular sieves (100 mg/mmol).
Reagent Loading: Charge the flask with 1-methanesulfonylcyclopropan-1-ol (0.5 mmol) and the hydroxylamine derivative (0.6 mmol).
Solvation: Add anhydrous DCM (5.0 mL, 0.1 M concentration). Stir at room temperature for 5 minutes to ensure dissolution.
Reaction Trigger: Add
(1.0 mmol) in a single portion.
Incubation: Stir the heterogeneous mixture vigorously at room temperature (23 °C) for 12–24 hours. Monitor by TLC (stain with
or Ninhydrin) for the disappearance of the sulfonyl starting material.
Note: The reaction proceeds via the formation of a hemiaminal intermediate, which then undergoes ring expansion.
Work-up: Filter the mixture through a pad of Celite to remove the base and sieves. Rinse the pad with DCM (
).
Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the
-lactam.
Representative Optimization Parameters:
Parameter
Variation
Outcome
Solvent
DCM
High yield, moderate rate
Toluene
Slower rate, cleaner profile for sensitive substrates
MeOH
Avoid (Solvolysis of intermediate)
Base
Optimal (Heterogeneous, mild)
Low conversion (Insufficient basicity for elimination)
NaH
Decomposition (Too aggressive)
Protocol B: General
-Cyclopropylation of Secondary Amines
This protocol is used to introduce the cyclopropyl motif onto a secondary amine, a common requirement in medicinal chemistry (e.g., for increasing metabolic stability).
Mixing: In a vial, dissolve the secondary amine (1.0 mmol) and 1-methanesulfonylcyclopropan-1-ol (1.2 mmol) in MeOH (4 mL).
Imine Formation: Add 1-2 drops of acetic acid. Stir at 40 °C for 2 hours.
Mechanistic Note: The alcohol generates cyclopropanone, which reacts with the amine to form a carbinolamine/iminium species.
Reduction: Cool the mixture to 0 °C. Add
(1.5 mmol) slowly.
Completion: Allow the reaction to warm to room temperature and stir for 4 hours.
Quench: Quench with saturated aqueous
.
Extraction: Extract with DCM (
). Dry organics over and concentrate.
Safety & Handling
Stability: Unlike cyclopropanone hemiacetals, 1-methanesulfonylcyclopropan-1-ol is a crystalline solid that is stable at room temperature for months if kept dry.
Toxicity: Treat as a potential alkylating agent. Use standard PPE (gloves, goggles, fume hood).
By-products: The reaction releases methanesulfinate salts. These are water-soluble and easily removed during aqueous work-up.
Workflow Visualization
Caption: Operational workflow for using 1-methanesulfonylcyclopropan-1-ol in synthesis.
References
Poteat, C. M., Jang, Y., Jung, M., Johnson, J. D., Williams, R. G., & Lindsay, V. N. G. (2020).[1][4] Enantioselective Synthesis of Cyclopropanone Equivalents and Application to the Formation of Chiral ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-Lactams. Angewandte Chemie International Edition, 59(42), 18655–18661.[4] [Link]
Kulinkovich, O. G. (2003). The Chemistry of Cyclopropanols. Chemical Reviews, 103(7), 2597–2632. (Foundational context on cyclopropanol reactivity). [Link]
Wasserman, H. H., & Hearn, M. J. (1970). Cyclopropanone.[1][2][3][4][5] Journal of the American Chemical Society.[4] (Historical context on cyclopropanone instability). [Link]
Application Notes and Protocols for the Purification of 1-Methanesulfonylcyclopropan-1-ol
Introduction: The Critical Role of Purity for a Versatile Building Block 1-Methanesulfonylcyclopropan-1-ol is a key synthetic intermediate, valued by researchers and drug development professionals for its role as a stabl...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Purity for a Versatile Building Block
1-Methanesulfonylcyclopropan-1-ol is a key synthetic intermediate, valued by researchers and drug development professionals for its role as a stable and versatile cyclopropanone surrogate. The strained three-membered ring and the presence of both a hydroxyl and a methanesulfonyl group make it a potent building block for the construction of complex molecular architectures. However, the utility of this reagent is directly contingent on its purity. Trace impurities, including unreacted starting materials, by-products from side reactions, or degradation products, can lead to unpredictable reaction outcomes, decreased yields, and the introduction of unwanted moieties into a synthetic scheme. This application note provides a comprehensive guide to the purification of 1-Methanesulfonylcyclopropan-1-ol, offering detailed protocols for common laboratory techniques and the scientific rationale behind each procedural step.
Understanding the Impurity Profile: A Prerequisite for Effective Purification
The optimal purification strategy is dictated by the nature of the impurities present in the crude product. The synthesis of 1-Methanesulfonylcyclopropan-1-ol, typically involving the reaction of a suitable cyclopropane precursor with a methanesulfonylating agent, can result in a variety of impurities.
Common Impurities May Include:
Unreacted Starting Materials: Residual precursors from the synthetic route.
Over-reacted Products: Formation of undesired sulfonate esters.
Side-Reaction Products: Isomeric by-products or products from competing reaction pathways.
Degradation Products: The cyclopropyl moiety can be susceptible to ring-opening under certain acidic or basic conditions, and the sulfonyl group can undergo hydrolysis.[1]
A preliminary analysis of the crude product by techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy is highly recommended to ascertain the impurity profile and guide the selection of the most appropriate purification method.[2]
Purification Strategies: A Multi-faceted Approach
The purification of 1-Methanesulfonylcyclopropan-1-ol can be effectively achieved through two primary techniques: recrystallization and column chromatography . The choice between these methods depends on the scale of the purification, the nature of the impurities, and the desired final purity.
Diagram: Purification Workflow
Caption: Workflow for selecting and implementing a purification strategy.
Protocol 1: Purification by Recrystallization
Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility between the desired product and impurities in a given solvent system at different temperatures.[3][4][5][6][7] For 1-Methanesulfonylcyclopropan-1-ol, which is expected to be a solid at room temperature, this method can yield highly pure crystalline material.
Rationale for Solvent Selection
The ideal recrystallization solvent is one in which 1-Methanesulfonylcyclopropan-1-ol is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Conversely, the impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble even at high temperatures (allowing for removal by hot filtration).
The polarity of 1-Methanesulfonylcyclopropan-1-ol, with its hydroxyl and sulfonyl groups, suggests that solvent mixtures offering a range of polarities will be most effective.
Step-by-Step Recrystallization Protocol
Solvent Screening (Small Scale):
Place a small amount (10-20 mg) of the crude product into separate test tubes.
Add a few drops of a single solvent (e.g., ethyl acetate) to one tube and a solvent mixture (e.g., a few drops of ethyl acetate followed by hexane) to another.
Observe the solubility at room temperature.
Gently heat the test tubes in a water bath to the boiling point of the solvent(s).
A suitable solvent system will dissolve the compound when hot and show crystal formation upon slow cooling to room temperature and subsequent cooling in an ice bath.
Dissolution:
Place the bulk of the crude 1-Methanesulfonylcyclopropan-1-ol into an Erlenmeyer flask.
Add the chosen "good" solvent (e.g., ethyl acetate) dropwise while heating the flask with stirring until the solid just dissolves. Use the minimum amount of hot solvent necessary to achieve complete dissolution.[4]
Decolorization (Optional):
If colored impurities are present, add a small amount of activated charcoal to the hot solution and swirl for a few minutes.
Hot Filtration (if necessary):
If insoluble impurities or activated charcoal are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step must be done quickly to prevent premature crystallization.
Crystallization:
If using a single solvent, allow the hot, clear filtrate to cool slowly to room temperature.
If using a solvent pair, add the "poor" solvent (e.g., hexane) dropwise to the hot solution until a slight cloudiness persists. Then, add a drop or two of the "good" solvent to redissolve the precipitate and allow the solution to cool slowly.
Slow cooling is crucial for the formation of large, pure crystals.[4] Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal yield.
Isolation and Washing:
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing impurities.
Drying:
Dry the purified crystals under vacuum to remove residual solvent.
Protocol 2: Purification by Flash Column Chromatography
Flash column chromatography is a versatile technique for purifying compounds from complex mixtures, including oils and solids, based on their differential adsorption to a stationary phase.[9] This method is particularly useful when recrystallization is ineffective or when dealing with an oily crude product.
Rationale for Mobile Phase Selection
The choice of mobile phase (eluent) is critical for achieving good separation. A preliminary TLC analysis is essential to determine the optimal solvent system. The ideal mobile phase will result in a retention factor (Rf) of approximately 0.2-0.4 for 1-Methanesulfonylcyclopropan-1-ol, with clear separation from impurity spots.
Recommended Mobile Phase Systems for TLC Screening:
Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).
Spot the solution onto a TLC plate and develop it in various solvent systems.
Visualize the spots using a UV lamp (if the compound is UV active) and/or by staining (e.g., with potassium permanganate).
Select the solvent system that provides the best separation.
Column Packing:
Select a glass column of appropriate size for the amount of crude material.
Securely plug the bottom of the column with glass wool or cotton.
Add a thin layer of sand.
Prepare a slurry of silica gel in the initial, least polar mobile phase.
Carefully pour the slurry into the column, avoiding air bubbles. Gently tap the column to ensure even packing.
Add another layer of sand on top of the silica gel.
Sample Loading:
Dissolve the crude 1-Methanesulfonylcyclopropan-1-ol in a minimal amount of the mobile phase or a more volatile solvent like dichloromethane.
Carefully apply the sample solution to the top of the silica gel bed.
Alternatively, for less soluble samples, pre-adsorb the crude product onto a small amount of silica gel by dissolving it in a suitable solvent, adding the silica, and evaporating the solvent to dryness. The resulting dry powder can then be carefully added to the top of the column.
Elution:
Carefully add the mobile phase to the top of the column.
Apply gentle pressure (e.g., from a hand bellows or a regulated air line) to force the solvent through the column at a steady rate.
Collect fractions in test tubes or other suitable containers.
Fraction Analysis:
Monitor the elution of the compounds by TLC analysis of the collected fractions.
Combine the fractions containing the pure 1-Methanesulfonylcyclopropan-1-ol.
Solvent Removal:
Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product.
Characterization and Purity Assessment
Following purification, it is essential to confirm the identity and assess the purity of the 1-Methanesulfonylcyclopropan-1-ol.
Table 1: Analytical Data for Purified 1-Methanesulfonylcyclopropan-1-ol
Analytical Technique
Expected Result
¹H NMR
Signals corresponding to the methanesulfonyl methyl group, and the cyclopropyl protons. The chemical shifts and coupling constants should be consistent with the proposed structure.
¹³C NMR
Resonances for the methyl carbon of the sulfonyl group, the quaternary carbon bearing the hydroxyl and sulfonyl groups, and the methylene carbons of the cyclopropane ring.
Melting Point
A sharp melting point range is indicative of high purity.
HPLC
A single major peak with a purity of >98% is typically desired for use in sensitive applications.
Note: Specific spectral data and melting point for 1-Methanesulfonylcyclopropan-1-ol are not widely published. The expected results are based on the analysis of structurally similar compounds.[11]
Stability and Storage
While 1-sulfonylcyclopropanols are generally bench-stable, proper storage is crucial to maintain their purity.[12]
Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed container. Protect from moisture, as the compound is hygroscopic.
Degradation: Avoid exposure to strong acids or bases, which can promote ring-opening of the cyclopropane ring or hydrolysis of the sulfonyl group.[1]
Conclusion
The purification of 1-Methanesulfonylcyclopropan-1-ol is a critical step in ensuring its reliable performance as a synthetic building block. Both recrystallization and flash column chromatography are effective methods for achieving high purity. The choice of method and the specific conditions should be guided by a preliminary analysis of the crude product. By following the detailed protocols and understanding the underlying scientific principles outlined in this application note, researchers can confidently prepare high-purity 1-Methanesulfonylcyclopropan-1-ol for their synthetic endeavors.
References
University of California, Irvine.
University of Victoria. Column chromatography. [Link]
University of York. Single-solvent recrystallisation. [Link]
Wellesley College.
Google Patents. Method of preparing 1-methylcyclopropene and applying the same to plants. US20100076242A1.
Organic Chemistry Portal. Synthesis of cyclopropanols. [Link]
Organic Chemistry Portal. General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors. [Link]
Bender, D. M., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Organic letters, 10(3), 509–511. [Link]
University of Rochester. Solvent Systems for Flash Column Chromatography. [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
University of Massachusetts Boston.
University of Colorado Boulder. Column Chromatography. [Link]
Asian Journal of Research in Chemistry. Impurity Profiling With Use of Hyphenated Techniques. [Link]
SciSpace. Impurities in Pharmaceuticals- A Review. [Link]
Google Patents. Synthesis method of 1-methylsulfonyl 2-imidazolidinone. CN102408374A.
Teasdale, A., et al. (2024). Combating Pharmaceutical Folklore: No Alkyl-Sulfonate Impurities Formed During the Synthesis of Sulfonate Salts. Journal of Pharmaceutical Sciences, 114(2).
Central Asian Journal of Medical and Natural Science. Type of the Paper (Article). [Link]
Organic Syntheses. Synthesis of Methyl 1-Formylcyclopropanecarboxylate utilizing Ti-Claisen Condensation. [Link]
Pharmaceutical Journal. Understanding the chemical basis of drug stability and degradation. [Link]
Stability and storage guidelines for 1-Methanesulfonylcyclopropan-1-ol
An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for 1-Methanesulfonylcyclopropan-1-ol. This guide is designed to provide you, the researcher, with...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the Technical Support Center for 1-Methanesulfonylcyclopropan-1-ol. This guide is designed to provide you, the researcher, with the critical information necessary for the successful storage, handling, and utilization of this compound in your experiments. As Senior Application Scientists, we understand that the integrity of your starting materials is paramount to achieving reliable and reproducible results. This resource is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the challenges you may encounter.
Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns for 1-Methanesulfonylcyclopropan-1-ol?
A1: The main stability concern for 1-Methanesulfonylcyclopropan-1-ol revolves around the inherent strain of the cyclopropane ring and the presence of both a hydroxyl and a sulfonyl group. This combination can make the molecule susceptible to:
Ring-Opening Reactions: Under certain conditions, such as strong acidic or basic environments, or at elevated temperatures, the cyclopropane ring can undergo cleavage. This can lead to the formation of γ-keto sulfones or other undesired byproducts, compromising the integrity of your sample.[1][2][3]
Decomposition at Elevated Temperatures: Like many organic compounds, thermal decomposition can occur, especially if the compound is heated for prolonged periods.[4][5] The specific decomposition pathway for this molecule is not extensively documented in publicly available literature, but it is a critical factor to consider during experimental setup and storage.
Reaction with Strong Oxidizing or Reducing Agents: The sulfonyl and alcohol functionalities can react with strong oxidizing or reducing agents, leading to unwanted side reactions.
Q2: What are the official recommended storage conditions for 1-Methanesulfonylcyclopropan-1-ol?
A2: To ensure the long-term stability and purity of 1-Methanesulfonylcyclopropan-1-ol, it is imperative to adhere to the following storage guidelines based on safety data sheets and general chemical principles:
Parameter
Recommendation
Rationale
Temperature
Store in a cool place.[6] For long-term storage, refrigeration (2-8 °C) is recommended. Some suppliers may recommend storage at -20 °C. Always refer to the product-specific label for the recommended storage temperature.
Lower temperatures slow down potential decomposition reactions and preserve the compound's integrity.
Atmosphere
Store under an inert atmosphere (e.g., argon or nitrogen).
This minimizes the risk of oxidation and reactions with atmospheric moisture.
Container
Keep the container tightly closed in a dry and well-ventilated place.[6][7]
Prevents contamination from moisture and atmospheric components. A well-ventilated area is a general safety precaution for handling laboratory chemicals.[7][8]
Light
Protect from light.
While not always explicitly stated, it is good practice to store sensitive organic compounds in amber vials or in the dark to prevent light-induced degradation.
Q3: I've observed a change in the physical appearance of my 1-Methanesulfonylcyclopropan-1-ol sample. What could this indicate?
A3: A change in physical appearance (e.g., color change from white/off-white to yellow or brown, clumping, or melting at room temperature) is a strong indicator of decomposition or contamination. If you observe any of these changes, it is highly recommended to assess the purity of the material before use, for example, by LC-MS or NMR, to ensure it meets the requirements of your experiment.
Q4: Can I prepare a stock solution of 1-Methanesulfonylcyclopropan-1-ol and store it? If so, what are the best practices?
A4: Yes, preparing and storing stock solutions is a common practice. However, the stability of the compound in solution will depend on the solvent and storage conditions.
Solvent Selection: Use a dry, aprotic solvent in which the compound is readily soluble, such as DMSO, DMF, or acetonitrile. Avoid protic solvents like methanol or ethanol for long-term storage, as they could potentially react with the compound.
Storage: Store stock solutions at -20 °C or -80 °C in tightly sealed vials with a septum to minimize exposure to air and moisture.
Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles, as this can accelerate degradation. Consider aliquoting the stock solution into smaller, single-use volumes.
Troubleshooting Guide
Scenario 1: My reaction yield is consistently lower than expected when using 1-Methanesulfonylcyclopropan-1-ol.
Potential Cause
Troubleshooting Step
Compound Degradation
Verify the purity of your starting material using an appropriate analytical technique (e.g., NMR, LC-MS). If degradation is confirmed, obtain a fresh batch of the compound.
Improper Handling
Ensure that the compound is handled under an inert atmosphere and that all glassware and solvents are dry. Moisture can interfere with many reactions.
Reaction Conditions
Re-evaluate your reaction conditions. The pH, temperature, and reaction time may need to be optimized to prevent decomposition of the starting material or product. Consider if the reaction conditions are promoting a ring-opening side reaction.[1][2][3]
Scenario 2: I am observing an unexpected byproduct in my reaction mixture.
Potential Cause
Troubleshooting Step
Ring-Opening Product
Characterize the byproduct. If it corresponds to a γ-keto sulfone, this indicates that ring-opening of the cyclopropanol has occurred.[1][2][3] To mitigate this, consider running the reaction at a lower temperature or under milder conditions.
Solvent Reactivity
Ensure the solvent is not reacting with your starting material or reagents. For example, some reactive intermediates can be quenched by protic solvents.
Contamination
Thoroughly clean all glassware and use fresh, high-purity solvents and reagents.
Experimental Protocol: Preparation of a Standard Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of 1-Methanesulfonylcyclopropan-1-ol in anhydrous DMSO.
Materials:
1-Methanesulfonylcyclopropan-1-ol
Anhydrous DMSO
Inert gas (Argon or Nitrogen)
Dry glassware (vial, syringe, needles)
Analytical balance
Procedure:
Preparation: In a chemical fume hood, carefully weigh the desired amount of 1-Methanesulfonylcyclopropan-1-ol into a tared, dry vial.
Inert Atmosphere: Purge the vial with an inert gas for several minutes.
Solvent Addition: Using a dry syringe, add the calculated volume of anhydrous DMSO to the vial to achieve a 10 mM concentration.
Dissolution: Gently swirl or vortex the vial until the compound is completely dissolved. If necessary, brief sonication can be used.
Storage: Seal the vial tightly, wrap with parafilm, and store at -20 °C or -80 °C, protected from light.
Visualization of Potential Decomposition Pathway
The following diagram illustrates a potential acid-catalyzed ring-opening pathway of 1-Methanesulfonylcyclopropan-1-ol, a key stability concern.
Technical Support Center: 1-Methanesulfonylcyclopropan-1-ol (1-MSCP) Reactivity & Impurity Profiling
Introduction: The "Spring-Loaded" Intermediate 1-Methanesulfonylcyclopropan-1-ol (1-MSCP) is a deceptive molecule. To the synthetic chemist, it represents a high-value "masked" homoenolate or a precursor for strained-rin...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The "Spring-Loaded" Intermediate
1-Methanesulfonylcyclopropan-1-ol (1-MSCP) is a deceptive molecule. To the synthetic chemist, it represents a high-value "masked" homoenolate or a precursor for strained-ring pharmacophores. However, thermodynamically, it is a loaded spring. The combination of significant ring strain (~27.5 kcal/mol) with a geminal electron-withdrawing group (sulfone) and a donor group (hydroxyl) creates a "push-pull" system at the C1 position.
This guide addresses the specific failure modes of 1-MSCP. We are not just looking for "impurities"; we are characterizing the inevitable thermodynamic relaxation of a strained system.
Module 1: The "Phantom" Peak – Ring Opening Instability
The Issue:
You observe a gradual decrease in potency or yield, but LCMS shows a major peak with the exact same mass (or M+18) as your starting material, or a peak that appears "silent" in UV but prominent in ELSD/CAD.
The Chemistry:
The most common degradation pathway for 1-substituted cyclopropanols is ring opening . Unlike simple cyclopropanols, the sulfone group at C1 stabilizes the developing negative charge during heterolytic cleavage, or the radical during homolytic cleavage.
Pathway: Acid or base-catalyzed cleavage of the C1-C2 bond.
2.1 – 2.6 ppm (Triplets/Singlets). Appearance of methyl ketone singlet (~2.15 ppm).
13C NMR
55-65 ppm (Quaternary C-OH). High field (< 15 ppm).
205+ ppm (Carbonyl C=O). Loss of high-field signals.
LCMS Behavior
Ionizes as , often loses in source.
Ionizes as . Warning: May form stable hydrate indistinguishable from parent.
Self-Validating Experiment: The
Shake
To confirm ring opening without running a full NMR:
Take an aliquot of your reaction mixture in an NMR tube.
Add
and shake.
Observation:
1-MSCP: The -OH proton exchanges (disappears), but C-H coupling remains fixed.
Linear Ketone: If the ring has opened to a ketone, the
-protons (adjacent to carbonyl) are acidic. Over time (hours), you will see deuterium incorporation and simplification of the splitting pattern in the alkyl chain.
Module 2: The "Volatile Fugitive" – Elimination Pathways
The Issue:
Mass balance is poor. You are losing material, but no heavy byproducts are forming. The headspace of the reaction vessel has a pungent, garlic-like or olefinic odor.
The Chemistry:
Under basic conditions or high heat, 1-MSCP can undergo elimination . The sulfonyl group is a poor leaving group unless activated, but the strain energy drives the formation of volatile alkenes.
Pathway: 1,2-elimination or Grob-type fragmentation.
Product: Methylenecyclopropane (tautomerizes) or volatile vinyl sulfones.
Risk Factor: High temperatures (>60°C) or strong bases (NaH, KOtBu).
Visualization: Degradation Pathways
Caption: Figure 1. Divergent degradation pathways of 1-MSCP driven by strain release (Ketone formation) and elimination (Alkene formation).
Module 3: Oxidative Coupling & Radical Artifacts
The Issue:
You are using 1-MSCP in a cross-coupling reaction (e.g., with aryl halides) and observe "dimeric" species or heavy impurities.
The Chemistry:
Cyclopropanols are excellent single-electron donors. In the presence of oxidants (Ag(I), Cu(II), Fe(III)) or photoredox catalysts, the ring opens homolytically to form a
-keto radical .
Intended Pathway: Radical adds to aryl/alkene trap.
Failure Mode: Radical recombination (Dimerization) or Hydrogen Atom Transfer (HAT) from solvent.
Byproduct: 1,6-disulfonyl-3,4-hexanedione (Dimer) or solvent adducts (e.g., THF-adducts).
FAQ: Preventing Radical Side-Reactions
Q: How do I stop the radical from quenching with itself?A: This is a kinetic competition issue.
Concentration: Keep the radical concentration low. Add the oxidant/catalyst slowly (syringe pump).
Trap Excess: Ensure your electrophile (aryl halide/alkene) is in excess (1.5 – 2.0 equiv).
Solvent Choice: Avoid solvents with weak C-H bonds (like THF or Toluene) if you observe solvent adducts. Switch to DCM, MeCN, or tBuOH.
Master Troubleshooting Workflow
Follow this logic tree when an impurity appears.
Caption: Figure 2. Diagnostic logic for identifying 1-MSCP impurities based on Mass and NMR signatures.
References
Kulinkovich, O. G. (2003). The Chemistry of Cyclopropanols. Chemical Reviews. Link
Cha, J. K., & Kulinkovich, O. G. (2012). Cyclopropanols as Versatile Intermediates. Organic Reactions. Link
Orellana, A. (2016). Recent Advances in the Synthesis and Reactivity of Cyclopropanols. Synthesis. Link
Mills, L. R., & Rousseaux, S. A. (2019). Modern Developments in the Functionalization of Cyclopropanols. European Journal of Organic Chemistry. Link
Waser, J. (2016).[2] Ring-Opening 1,3-Halochalcogenation of Cyclopropane Dicarboxylates. Organic Letters. Link
Technical Comparison Guide: 1-Methanesulfonylcyclopropan-1-ol vs. Conventional Cyclopropanation Modules
Executive Summary This guide objectively compares 1-Methanesulfonylcyclopropan-1-ol (1-MsCP-OH) against traditional cyclopropanating agents (Simmons-Smith reagents, Diazo compounds, and Sulfur ylides). While traditional...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide objectively compares 1-Methanesulfonylcyclopropan-1-ol (1-MsCP-OH) against traditional cyclopropanating agents (Simmons-Smith reagents, Diazo compounds, and Sulfur ylides).
While traditional agents (e.g.,
) focus on constructing the cyclopropane ring on an alkene, 1-MsCP-OH functions as a "Cyclopropanone Surrogate." It is designed to transfer a pre-formed, functionalized cyclopropane ring onto nucleophiles (amines, thiols, carbon nucleophiles). This distinction is critical for medicinal chemists: use Simmons-Smith for carbon skeletons, but use 1-MsCP-OH for rapid access to heteroatom-substituted cyclopropanes (e.g., 1-aminocyclopropanes), a privileged motif in drug discovery (e.g., Coprine, specific GPCR inhibitors).
Mechanistic Distinction & Logic
The Core Problem
Traditional cyclopropanation (Simmons-Smith) relies on the concerted addition of a methylene carbenoid to an alkene.[1][2] This works well for hydrocarbons but fails when attempting to synthesize 1-heteroatom-substituted cyclopropanes (like 1-aminocyclopropanes) because the required enamine/enamide precursors are often unstable or unreactive toward zinc carbenoids.
The 1-MsCP-OH Solution
1-Methanesulfonylcyclopropan-1-ol possesses a "spring-loaded" structure. The geminal arrangement of a hydroxyl group and a sulfonyl group (a good leaving group) allows it to act as a masked Cyclopropanone . Under mild basic conditions, it eliminates methanesulfinic acid to generate cyclopropanone in situ, which is immediately trapped by nucleophiles.
Mechanism Visualization (DOT)
Figure 1: Mechanistic divergence. Simmons-Smith builds the ring (top); 1-MsCP-OH transfers the ring via a cyclopropanone intermediate (bottom).
Comparative Analysis
The following table contrasts 1-MsCP-OH with the two industry standards: the Simmons-Smith reagent (Zinc carbenoid) and Diazomethane (Pd/Cu-catalyzed).
Table 1: Performance Matrix
Feature
1-Methanesulfonylcyclopropan-1-ol
Simmons-Smith ()
Diazomethane ()
Primary Function
Ring Transfer (Cyclopropanone equivalent)
Ring Construction (Methylene transfer)
Ring Construction (Carbene transfer)
Target Motif
1-Aminocyclopropanes, Hemiacetals
Unfunctionalized Cyclopropanes
Cyclopropanes, Methyl esters
Starting Material
Amines, Thiols, Alcohols
Alkenes (Electron-rich preferred)
Alkenes (Electron-rich)
Safety Profile
High: Stable solid, non-explosive.
Moderate: is pyrophoric.
Critical: Explosive, toxic gas.
Atom Economy
Moderate (Loss of Ms-group)
Low (Loss of stoichiometric Zn/I)
High (Loss of )
Stereocontrol
Substrate control (Chiral amine)
Excellent (Directed by -OH groups)
Variable (Catalyst dependent)
Operational Ease
Bench-stable, standard glassware.
Requires inert atm, dry solvents.
Requires specialized glassware (fire-polished).
Experimental Protocols
Protocol A: Synthesis of 1-Aminocyclopropanes using 1-MsCP-OH
Rationale: This protocol demonstrates the utility of 1-MsCP-OH as a shelf-stable cyclopropanone surrogate to synthesize 1-piperidinocyclopropan-1-ol (or similar aminals), which are precursors to bioactive amines.
Materials:
1-Methanesulfonylcyclopropan-1-ol (1.0 equiv)
Piperidine (1.2 equiv)
Triethylamine (
, 1.5 equiv)
Dichloromethane (DCM, anhydrous)
Workflow:
Preparation: Charge a flame-dried round-bottom flask with 1-Methanesulfonylcyclopropan-1-ol (1.0 mmol) and anhydrous DCM (5 mL).
Nucleophile Addition: Add Piperidine (1.2 mmol) dropwise at 0°C.
Activation: Add
(1.5 mmol) slowly. The base facilitates the elimination of methanesulfinic acid.
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitoring: TLC should show disappearance of the sulfone starting material.
Workup: Quench with saturated
. Extract with DCM ( mL). Dry organic layer over .
Purification: Concentrate in vacuo. The resulting 1-aminocyclopropanol adduct is often stable enough for characterization or immediate downstream reduction (e.g., with
if the hemiaminal needs reduction to the amine, though the ring strain often preserves the hemiaminal).
Protocol B: Baseline Comparison (Simmons-Smith)
Rationale: Provided for context to illustrate the operational difference when building a ring on an alkene.
Workflow:
Activation: Suspend Zn-Cu couple in
.
Carbenoid Formation: Add
slowly (exothermic).
Cyclopropanation: Add the alkene substrate. Reflux for 12–24 hours.
Quench: Requires careful quenching of excess active Zinc (pyrophoric risk).
Decision Framework for Researchers
When should you choose 1-MsCP-OH over the classic methods? Use the decision tree below.
Figure 2: Strategic decision tree. 1-MsCP-OH is the preferred route for heteroatom-functionalized cyclopropanes.
Stability:[7] Store at 2–8°C. Stable solid. Avoid strong bases until reaction initiation.
Advantage:[6][7][8][9] Eliminates the explosion risk associated with Diazomethane and the pyrophoric handling of Diethylzinc.
By-product Management:
The reaction generates methanesulfinic acid salts. These are water-soluble and easily removed during aqueous workup, preventing contamination of the organic phase.
References
Simmons, H. E., & Smith, R. D. (1959). A New Synthesis of Cyclopropanes.[10][11] Journal of the American Chemical Society.[12] Link
Wasserman, H. H., & Clagett, D. C. (1966). Cyclopropanone.[13] Journal of the American Chemical Society.[12] (Foundational work on cyclopropanone reactivity). Link
Kulinkovich, O. G. (2003). The Kulinkovich Reaction in the Synthesis of Cyclopropanes.[14] Chemical Reviews. Link
Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction.[1] Organic Reactions.[1][2][3][6][11][13][14] Link
Salaun, J. (1983). Cyclopropanone Hemiacetals. Chemical Reviews. (Detailed review of 1-substituted cyclopropanol chemistry). Link
Spectroscopic Confirmation of 1-Methanesulfonylcyclopropan-1-ol: A Comparative Analytical Guide
Topic: Spectroscopic Analysis to Confirm the Structure of 1-Methanesulfonylcyclopropan-1-ol Products Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Spectroscopic Analysis to Confirm the Structure of 1-Methanesulfonylcyclopropan-1-ol Products
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
1-Methanesulfonylcyclopropan-1-ol represents a specialized class of cyclopropanone surrogates . These molecules—specifically 1-sulfonylcyclopropanols—are critical intermediates in the synthesis of heteroatom-substituted cyclopropanes and amphiphilic building blocks. Their structural confirmation is challenging due to the inherent ring strain of the cyclopropane moiety (approx. 27.5 kcal/mol) combined with the geminal disubstitution of a hydroxyl group and a strongly electron-withdrawing sulfonyl group.
This guide objectively compares spectroscopic methodologies (NMR, IR, MS, and X-ray) for validating this structure. It prioritizes the differentiation of the target hemiacetal-like structure from its common decomposition products (ring-opened linear sulfones) and provides extrapolated reference data based on the well-characterized phenyl-analogue benchmarks established by Lindsay et al.
Part 1: The Analytical Challenge
The target molecule, 1-Methanesulfonylcyclopropan-1-ol , exists in a delicate equilibrium. While the sulfonyl group stabilizes the hydrate form of cyclopropanone, these compounds are prone to two primary failure modes during synthesis or storage:
Ring Opening: Relief of ring strain leading to linear
-keto sulfones or sulfonated ethyl ketones.
Dehydration/Elimination: Loss of water to form transient cyclopropanone or vinyl sulfone species.
Therefore, the analytical goal is not just identification, but structural integrity verification.
Structural Connectivity
Core: Cyclopropane ring (4 protons).
Substituents at C1: Hydroxyl (-OH) and Methanesulfonyl (-SO
CH).
Symmetry: The molecule possesses a plane of symmetry passing through C1 and bisecting the C2-C3 bond, rendering the C2 and C3 carbons equivalent, and the protons on C2/C3 as enantiotopic pairs (AA'BB' spin system).
Part 2: Comparative Analysis of Spectroscopic Methods
The following table compares the efficacy of standard analytical techniques in confirming the specific structural features of 1-Methanesulfonylcyclopropan-1-ol.
Part 3: Detailed Spectroscopic Protocols & Data Interpretation
Protocol A: Nuclear Magnetic Resonance (NMR)
NMR is the "Gold Standard" for this molecule. The key is distinguishing the cyclopropyl protons from the linear alkyl protons of potential impurities.
Experimental Setup:
Solvent: CDCl
(Standard) or DMSO- (if OH exchange is rapid or solubility is poor).
Frequency: 400 MHz minimum (required to resolve the AA'BB' cyclopropyl multiplets).
1. 1H NMR Interpretation (Predicted vs. Analogue)
Based on the bench-stable analogue 1-(phenylsulfonyl)cyclopropan-1-ol [1, 2], the methanesulfonyl variant will exhibit:
2.95 – 3.15 ppm (3H, s): The methyl group of the methanesulfonyl moiety. This is the key differentiator from the phenyl analogue.
1.20 – 1.80 ppm (4H, m): The cyclopropyl ring protons.
Note: Unlike a monosubstituted cyclopropane, these often appear as two distinct multiplets (AA'BB' system) due to the rigid geometry. The protons cis to the sulfone are magnetically distinct from those trans to the sulfone.
3.50 – 5.00 ppm (1H, br s): The hydroxyl proton. Chemical shift varies with concentration and solvent (hydrogen bonding).
2. 13C NMR Interpretation
75.0 – 85.0 ppm (Quaternary C1): This is the most diagnostic peak.
Logic: A typical ketone carbonyl would be >200 ppm. A secondary alcohol would be ~65-70 ppm. The shift to ~80 ppm confirms the gem-disubstituted hemiacetal-like carbon [1].
38.0 – 42.0 ppm (Methyl Sulfone): Typical range for alkyl sulfone carbons.
7.0 – 12.0 ppm (Cyclopropyl CH): The extreme high-field shift is characteristic of the strained ring current and shielding.
Protocol B: Vibrational Spectroscopy (FT-IR)
IR is the fastest method to check for "Ring Opening."
Target Signal (Product): Strong symmetric and asymmetric SO
stretches at 1130–1150 cm and 1290–1310 cm . Broad O-H stretch at 3300–3500 cm .
Target Signal (Impurity - Ring Opened): Appearance of a strong Carbonyl (C=O) peak around 1715 cm
.
Why? If the ring opens, it typically forms a
-keto sulfone or similar ketone, which has a strong dipole and sharp IR absorbance. The intact cyclopropanol lacks a carbonyl group.
Part 4: Distinguishing Impurities (Self-Validating System)
To ensure scientific integrity, you must prove the absence of the thermodynamic sink (the ring-opened product).
The "Ring-Open" Test:
If your 1H NMR spectrum shows:
Loss of the complex multiplets at 1.0–1.8 ppm.
Appearance of distinct triplets (typical of -CH
-CH- chains) or quartets.
Shift of the sulfone methyl singlet.
Part 5: Visual Workflows (Graphviz)
Diagram 1: Analytical Decision Matrix
This workflow guides the researcher through the confirmation process, prioritizing non-destructive high-information techniques.
Caption: Step-by-step decision tree for validating cyclopropanol integrity vs. ring-opened decomposition.
Diagram 2: Structural Connectivity & NOE Correlations
Visualizing the spatial relationships confirmed by spectroscopy.
Caption: Key NMR connectivity and Nuclear Overhauser Effect (NOE) interactions verifying the gem-disubstituted structure.
References
Rivera, R. M., Jang, Y., Poteat, C. M., & Lindsay, V. N. G. (2020).[4][5][6] General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors.[4][5][6][7][8] Organic Letters, 22(16), 6510–6515.[4] Link[4]
Lindsay, V. N. G. (2025).[4] 1-(Phenylsulfonyl)cyclopropanol.[4][5] Encyclopedia of Reagents for Organic Synthesis. Link
Musio, B. (2024). 33S NMR: Recent Advances and Applications. MDPI Molecules. (Context on Sulfone Shifts). Link
Kulinkovich, O. G. (1991).[5] Synthesis of cyclopropanols. Synthesis, 1991(03), 234. (Foundational methodology for cyclopropanol synthesis). Link
A Senior Application Scientist's Guide to Comparing the Efficacy of 1-Methanesulfonylcyclopropan-1-ol Derivatives in Biological Assays
Introduction: The Promise of the Activated Cyclopropane Scaffold In the landscape of modern drug discovery, the cyclopropane ring has emerged as a uniquely valuable motif. Its inherent ring strain and distinct three-dime...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Promise of the Activated Cyclopropane Scaffold
In the landscape of modern drug discovery, the cyclopropane ring has emerged as a uniquely valuable motif. Its inherent ring strain and distinct three-dimensional geometry offer medicinal chemists a powerful tool to enforce conformational rigidity and explore novel chemical space.[1][2][3] When a cyclopropane ring is "activated" by an electron-withdrawing group, such as the methanesulfonyl moiety in the 1-Methanesulfonylcyclopropan-1-ol scaffold, it becomes a potent electrophile capable of engaging in targeted covalent interactions with biological nucleophiles.[4] This guide provides a framework for researchers and drug development professionals to systematically compare the efficacy of novel derivatives of this scaffold, transforming a promising chemical starting point into a rigorously evaluated lead series.
The core principle behind the biological activity of these derivatives lies in their potential to act as targeted covalent inhibitors (TCIs).[5] The methanesulfonyl group polarizes the cyclopropane ring, making it susceptible to nucleophilic attack and subsequent ring-opening.[4][6] This reaction, when occurring in the active site of a target protein—typically with a reactive cysteine residue—can lead to the formation of a stable, irreversible bond.[7] This mechanism offers significant therapeutic advantages, including enhanced potency and prolonged target engagement.[8]
This guide will detail a logical, tiered approach to assay development, from initial biochemical potency determination to cellular target engagement and functional outcome assessment. We will explore the causality behind experimental choices, provide self-validating protocols, and present a hypothetical structure-activity relationship (SAR) analysis to guide the optimization process.
Hypothesized Mechanism: Covalent Modification of Cysteine Proteases
The 1-methanesulfonylcyclopropan-1-ol scaffold is an ideal candidate for targeting enzymes with a nucleophilic cysteine in their active site, such as certain proteases, kinases, or deubiquitinases. The proposed mechanism involves the activation of the cysteine's thiol group by a nearby residue (e.g., a histidine), which then acts as the nucleophile, attacking one of the cyclopropane's electrophilic carbons.[7] This results in the opening of the strained ring and the formation of a stable thioether bond, effectively and irreversibly inhibiting the enzyme.
Caption: Proposed mechanism of covalent inhibition of a cysteine residue by a 1-methanesulfonylcyclopropan-1-ol derivative.
Designing a Focused Derivative Library for SAR
To effectively probe the structure-activity relationship (SAR), a focused library of derivatives should be synthesized.[9][10] The goal is to systematically modify specific positions on the scaffold to understand their impact on potency, selectivity, and physicochemical properties.[11]
Hypothetical Derivative Series:
Compound ID
R1-Group (at C1)
R2-Group (on Cyclopropane)
Rationale
MSC-001
Phenyl
H
Parent compound to establish baseline activity.
MSC-002
4-Fluorophenyl
H
Probes electronic effects; fluorine can improve metabolic stability.
MSC-003
4-Methoxyphenyl
H
Introduces an electron-donating group to assess impact on reactivity.
MSC-004
Naphthyl
H
Explores the effect of a larger, more hydrophobic group on binding pocket interactions.
MSC-005
Phenyl
Methyl (at C2)
Investigates steric tolerance within the active site near the point of covalent attachment.
A Tiered Assay Cascade for Efficacy Evaluation
A multi-tiered approach is essential for efficiently evaluating covalent inhibitors. This cascade allows for the rapid screening of compounds in simple biochemical assays, followed by more complex and physiologically relevant cell-based assays for the most promising hits.[12]
Caption: A tiered experimental workflow for evaluating covalent inhibitors from biochemical potency to cellular efficacy.
Tier 1: Biochemical Potency Assessment
Objective: To determine the rate of enzyme inactivation by the derivatives. For covalent inhibitors, an IC50 value is less informative than the second-order rate constant (k_inact/K_I), which measures the efficiency of covalent modification.[13]
Purified recombinant target enzyme (e.g., a cysteine protease).
Fluorogenic substrate for the target enzyme.
Assay Buffer: 50 mM HEPES, pH 7.4, 150 mM NaCl, 5 mM DTT (Note: DTT is included to keep the cysteine residue reduced but should be kept at a low concentration to minimize reaction with the inhibitor).
Test compounds (MSC-001 to MSC-005) dissolved in DMSO.
Procedure:
Prepare a dilution series of each test compound in assay buffer.
In a 96-well microplate, add the target enzyme to each well (final concentration e.g., 10 nM).
Add varying concentrations of the test compounds to the wells. Incubate for different time points (e.g., 0, 15, 30, 60, 120 minutes) at room temperature. This time-dependent incubation is critical for assessing covalent inhibitors.[12]
Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.
Immediately begin monitoring the increase in fluorescence over time using a plate reader at the appropriate excitation/emission wavelengths.
Calculate the initial reaction velocity (v) for each well.
Data Analysis:
For each compound concentration, plot the natural log of the percentage of remaining enzyme activity against the pre-incubation time.
The slope of this line gives the observed rate of inactivation (k_obs).
Plot the k_obs values against the inhibitor concentrations. Fit the data to the equation: k_obs = k_inact * [I] / (K_I + [I]) to determine the maximal inactivation rate (k_inact) and the inhibitor concentration at half-maximal rate (K_I).
The overall potency is expressed as the second-order rate constant k_inact/K_I .
Tier 2: Confirmation of Covalent Binding and Selectivity
Objective: To confirm that the inhibitor forms a covalent adduct with the target protein and to assess its intrinsic reactivity, which is a key predictor of off-target effects.
Protocol 1: Intact Protein Mass Spectrometry (MS)
Procedure:
Incubate the target enzyme (e.g., 1-5 µM) with a 5-10 fold molar excess of the test compound for 2 hours.
Include a negative control (enzyme + DMSO).
Desalt the samples to remove unreacted compound and buffer components.
Analyze the samples by LC-MS.
Data Analysis:
Deconvolute the mass spectra to determine the precise mass of the intact protein.
A mass shift corresponding to the molecular weight of the inhibitor confirms the formation of a 1:1 covalent adduct. This provides direct evidence of the proposed mechanism.[13][14]
Protocol 2: Glutathione (GSH) Reactivity Assay
Rationale: This assay measures the inhibitor's reactivity towards a non-specific biological thiol, glutathione. Highly reactive compounds may lead to off-target toxicities. A balance between desired on-target reactivity and off-target stability is crucial.[13][14]
Procedure:
Incubate the test compound (e.g., 100 µM) with a physiological concentration of GSH (e.g., 1-5 mM) in a suitable buffer (e.g., PBS, pH 7.4).
Monitor the disappearance of the parent compound over time using LC-MS or HPLC.
Calculate the half-life (t½) of the compound in the presence of GSH.
Tier 3: Cellular Efficacy Evaluation
Objective: To determine if the compound can enter cells, engage its target, and produce a desired downstream biological effect.
Protocol 1: Cellular Thermal Shift Assay (CETSA)
Rationale: CETSA is a powerful technique to verify direct target engagement in a cellular environment. Covalent binding of a ligand typically stabilizes the target protein, leading to an increase in its melting temperature (T_m).[8]
Procedure:
Treat intact cells with the test compound (e.g., 10 µM) or vehicle (DMSO) for 1-2 hours.
Harvest, wash, and lyse the cells.
Aliquot the cell lysate into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes.
Centrifuge the samples to pellet the aggregated, denatured proteins.
Analyze the supernatant (containing soluble, non-denatured protein) by Western blot or ELISA using an antibody specific to the target protein.
Generate a melt curve by plotting the amount of soluble protein against temperature for both vehicle- and compound-treated samples. A shift in this curve indicates target stabilization and engagement.
Rationale: This assay measures the ultimate biological consequence of inhibiting the target. The specific assay will depend on the target's function (e.g., for an anti-cancer target, a cell proliferation or apoptosis assay is appropriate).
Procedure (MTT Assay Example):
Seed cancer cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with a serial dilution of the test compounds for 72 hours.
Add MTT reagent to each well and incubate for 4 hours to allow for the formation of formazan crystals.
Solubilize the crystals with a solubilization buffer (e.g., DMSO or SDS solution).
Measure the absorbance at 570 nm.
Calculate the concentration that inhibits cell growth by 50% (EC50).
Comparative Data Analysis and SAR Insights
After executing the assay cascade, the data can be compiled to build a comprehensive picture of the derivatives' performance and guide the next round of synthesis.
Electronics: The electron-withdrawing fluoro group (MSC-002) slightly improved biochemical and cellular potency compared to the parent phenyl (MSC-001), suggesting this modification is favorable. The electron-donating methoxy group (MSC-003) was detrimental to activity, likely by reducing the electrophilicity of the cyclopropane ring.
Sterics & Hydrophobicity: The larger naphthyl group (MSC-004) significantly boosted potency across all assays. This suggests the presence of a large, hydrophobic binding pocket that can be exploited for stronger non-covalent interactions, which are critical for orienting the warhead for efficient covalent reaction.[15] However, the slightly decreased GSH stability indicates a potential trade-off that should be monitored.
Substitution on the Ring: The addition of a methyl group on the cyclopropane ring itself (MSC-005) was highly detrimental, nearly abolishing all activity. This strongly indicates a lack of steric tolerance near the site of covalent modification, providing a crucial design constraint for future derivatives.
Conclusion and Future Directions
This guide outlines a systematic and robust strategy for comparing the efficacy of 1-Methanesulfonylcyclopropan-1-ol derivatives. By employing a tiered assay cascade that moves from biochemical potency (k_inact/K_I) to direct evidence of covalent binding (MS), selectivity (GSH), and finally to cellular target engagement (CETSA) and function (viability assays), researchers can make well-informed, data-driven decisions.
The illustrative SAR analysis demonstrates how systematic chemical modifications can reveal key insights into the molecular interactions driving biological activity.[16] The superior performance of the naphthyl derivative (MSC-004) suggests that future optimization efforts should focus on exploring larger aromatic systems at the R1 position to maximize favorable interactions within the target's binding site, while carefully monitoring for any increase in off-target reactivity.
References
Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. MDPI.
Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. PMC.
Gram-Scale Synthesis of Chiral Cyclopropane-Containing Drugs and Drug Precursors with Engineered Myoglobin Catalysts. University of Rochester.
OTAVA Covalent Inhibitors Library. Otava.
Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Taylor & Francis Online.
From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent.
Strategies for Screening and Characterizing Targeted Covalent Inhibitors. WuXi AppTec.
Technologies for Direct Detection of Covalent Protein–Drug Adducts. PMC.
Synthesis of Cyclopropane Containing Natural Products. ResearchGate.
Covalent inhibitor drug discovery. Domainex.
Reactivity of electrophilic cyclopropanes. PMC.
Metabolism of cyclopropyl groups. Hypha Discovery.
Investigation of the Noncovalent Binding Mode of Covalent Proteasome Inhibitors around the Transition State by Combined Use of Cyclopropylic Strain-Based Conformational Restriction and Computational Modeling. ACS Publications.
Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. ResearchGate.
biological activity of methanesulfonamide derivatives. BenchChem.
Inherent Reactivity of Spiro‐Activated Electrophilic Cyclopropanes. PMC.
Cyclization of Cyclopropyl Carbonyls and the Homo-Nazarov Reaction. CHIMIA.
Exploring the mechanism of covalent inhibition: Simulating the binding free energy of alpha-ketoamide inhibitors of the Main Protease of SAR-CoV-2. PMC.
Structure–activity relationship. Wikipedia.
(PDF) Reactivity of electrophilic cyclopropanes. ResearchGate.
Covalent inhibition by a natural product-inspired latent electrophile. bioRxiv.
Structure–Activity Relationship (SAR) in Drug Discovery. Excelra.
Broad-Spectrum Cyclopropane-Based Inhibitors of Coronavirus 3C-like Proteases: Biochemical, Structural, and Virological Studies. ACS Publications.
Broad-Spectrum Cyclopropane-Based Inhibitors of Coronavirus 3C-like Proteases: Biochemical, Structural, and Virological Studies. PMC.
Biological Activities of Novel Oleanolic Acid Derivatives from Bioconversion and Semi-Synthesis. PMC.
(PDF) Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. ResearchGate.
Synthetic derivatives of aromatic abietane diterpenoids and their biological activities. ScienceDirect.
Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. MDPI.
Cyclopropane Derivatives and their Diverse Biological Activities. ResearchGate.
1-Methanesulfonylcyclopropan-1-ol is a high-value, functionalized building block often used in the synthesis of antiviral or anti-inflammatory agents. While sulfones are generally thermally stable, the presence of a strained cyclopropane ring geminally substituted with a hydroxyl group introduces specific reactivity concerns—namely, susceptibility to ring-opening reactions under acidic or basic conditions.
Effective disposal requires a lifecycle approach that treats the compound not merely as "waste," but as a reactive intermediate requiring stabilization prior to incineration.
Property
Characteristic
Operational Implication
Functional Groups
Sulfone (), Cyclopropanol
Generates upon combustion; acid-sensitive ring.
Reactivity
Strained Ring System
Potential for exothermic ring-opening to -keto sulfones.
Waste Class
Non-Halogenated Organic (Sulfur-Bearing)
Requires incineration with caustic scrubbing.
Physical State
Solid (typically)
Solubilization may be required for liquid waste streams.
Hazard Identification & Assessment
Before initiating disposal, you must assess the state of the material. The primary risk is chemical incompatibility within the waste container.
Critical Warning:
Acid Sensitivity: Cyclopropanols undergo rapid, often exothermic ring opening in the presence of Brønsted acids. DO NOT commingle this waste with acidic streams (e.g., acetic acid, HCl,
).
Sulfur Content: The sulfone moiety dictates that this waste must be flagged for incinerators equipped with scrubbers to prevent sulfur dioxide (
) emissions.
Figure 1: Waste Classification Decision Tree
Caption: Logic flow for determining the correct physical waste stream, emphasizing pH neutralization to prevent ring-opening reactions.
Pre-Disposal Stabilization Protocol
If the material is part of a reaction mixture or dissolved in solvent, stabilization is mandatory to prevent "drum reactions" (uncontrolled exotherms inside the waste barrel).
The "Neutrality Rule" Protocol:
Solvent Selection: If dissolving solid residue, use non-reactive solvents like Acetone, Ethyl Acetate, or Dichloromethane (DCM). Avoid alcohols if strong acids are present as impurities.
pH Verification: Using a calibrated pH strip, test a small aliquot of the waste solution.
If Acidic: Slowly add saturated Sodium Bicarbonate (
) until effervescence ceases.
If Basic: Neutralize carefully with dilute Ammonium Chloride (
).
Quenching: Ensure no active electrophiles or oxidizers remain that could react with the sulfone or alcohol groups.
Disposal Workflow
This procedure aligns with RCRA (Resource Conservation and Recovery Act) standards for hazardous organic waste.
Step-by-Step Procedure:
Step 1: Container Selection
Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.
Liquids: Use an HDPE jerrican or amber glass bottle.
Lid: Ensure the cap has a chemically resistant liner (PTFE/Teflon).
Step 2: Labeling (Critical for EHS)
Standard "Organic Waste" labels are insufficient. You must append specific hazard tags:
Primary Tag: "Non-Halogenated Organic Waste" (assuming no chloroform/DCM solvent).
Constituent Tag: "Contains Sulfur (Sulfone)" — This alerts the disposal facility to use appropriate combustion chambers.
Hazard Checkbox: Check "Toxic" and "Irritant."
Step 3: Segregation
Store the waste container in a Secondary Containment Tray inside a fume hood or a ventilated waste cabinet.
Incompatible: Do not store next to Oxidizers (Nitric acid, Peroxides) or Strong Acids.
Figure 2: Cradle-to-Grave Disposal Pathway
Caption: The operational workflow from bench generation to final thermal destruction, highlighting the critical segregation step.
Emergency Contingencies
Despite rigorous protocols, spills occur. This section details the immediate response for 1-Methanesulfonylcyclopropan-1-ol.[1][2][3][4]
Scenario
Immediate Action
Clean-up Material
Solid Spill
Dampen slightly to prevent dust. Scoop into waste jar.
Vermiculite or damp paper towels.
Liquid Spill
Absorb immediately. Do not use water initially (spreads the spill).[5]
Polypropylene pads or Universal Absorbent.
Skin Contact
The sulfone aids permeation. Wash with soap/water for 15 min.
Note on Incineration:
The final destruction method is Rotary Kiln Incineration . The facility must maintain a temperature
to break the sulfone bond, followed by a caustic scrubber (NaOH spray) to capture the resulting Sulfur Dioxide () and prevent acid rain formation.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[8] [Link]
American Chemical Society. (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]
U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations. EPA.gov. [Link]
PubChem. (2024). Compound Summary: Cyclopropanol Derivatives. National Library of Medicine. [Link]
